Chemical structure and molecular weight of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
The following technical guide provides an in-depth analysis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine , a specific bicyclic heterocycle utilized in medicinal chemistry as a scaffold for bioactive small molecu...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth analysis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine , a specific bicyclic heterocycle utilized in medicinal chemistry as a scaffold for bioactive small molecules.
This compound represents a distinct subclass of the dihydrobenzofuran family, characterized by a fused benzene and tetrahydrofuran ring system.[3] Unlike its aromatic benzofuran counterparts, the 2,3-dihydro core possesses two chiral centers at the C2 and C3 positions, introducing stereochemical complexity critical for ligand-receptor binding affinity.[3]
Physicochemical Profile[4][5]
Property
Value
Technical Note
Molecular Formula
C₁₁H₁₅NO₂
Isomeric with MDMA (Ecstasy), but structurally distinct.[3]
Molecular Weight
193.24 g/mol
Optimal for Blood-Brain Barrier (BBB) penetration (<400 Da).[3]
5-OMe provides H-bond acceptance; 3-NH₂ is a donor.[3]
Chirality
2 Stereocenters (C2, C3)
Theoretically 4 stereoisomers (2 enantiomeric pairs: cis and trans).[3]
Structural Topology & Isomerism
The molecule features a "puckered" dihydrofuran ring fused to a planar benzene ring.[3] The relative orientation of the 2-ethyl and 3-amino groups defines the diastereomerism:
Trans-isomer: The ethyl and amine groups are on opposite faces of the ring system.[3] This is often the thermodynamically favored conformation in synthesis due to reduced steric strain between the C2-alkyl and C3-amine substituents.[3]
Critical Distinction: While sharing the empirical formula C₁₁H₁₅NO₂ with 3,4-methylenedioxymethamphetamine (MDMA), this compound contains a dihydrobenzofuran core rather than a methylenedioxy-phenyl ring, resulting in a fundamentally different pharmacological profile [1, 2].
Synthesis & Reaction Protocols
The synthesis of 2,3-disubstituted-3-amino-dihydrobenzofurans requires precise control over regiochemistry and stereochemistry.[3] Below is a high-fidelity protocol derived from standard benzofuran functionalization methodologies [3, 4].
Pathway Visualization (Graphviz)[5]
Figure 1: Retrosynthetic logic flow for the construction of the 2,3-dihydrobenzofuran scaffold.
Detailed Experimental Protocol (The "Oxime-Reduction" Route)
This protocol prioritizes the formation of the trans-diastereomer via the reduction of a ketone intermediate.[3]
Workup: Filter through Celite to remove catalyst.[3] Evaporate solvent.[3]
Purification: Acid-base extraction.[3] Dissolve residue in 1M HCl, wash with ether (removes non-basic impurities), basify aqueous layer with 2M NaOH, and extract into DCM.[3]
Yield: Typically 60-75% (mixture of diastereomers, often favoring cis via catalytic hydrogenation).[3]
Analytical Validation & Quality Control
To ensure scientific integrity, the synthesized compound must be validated against the following spectral markers.
) is the definitive marker for diastereomer assignment.
Cis-isomer: Typically ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
.
Trans-isomer: Typically ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
(due to dihedral angle).
5-Methoxy: Singlet at ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
ppm.
2-Ethyl: Triplet (methyl) and multiplet (methylene) in the upfield region (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
ppm).
Applications in Drug Discovery[6][7]
The 2,3-dihydrobenzofuran-3-amine scaffold is a "privileged structure" in medicinal chemistry, often serving as a bioisostere for indanes or tetralins.[3]
Pharmacophore Mapping[5]
GPCR Ligands: The amine moiety mimics the basic nitrogen found in biogenic amines (dopamine, norepinephrine), making this scaffold relevant for Adrenergic (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
) and Imidazoline () receptor research [5].
Kinase Inhibition: The bicyclic oxygenated core can participate in hinge-binding interactions within kinase ATP-pockets.[3]
Structural Activity Relationship (SAR) Logic
Figure 2: SAR functional decomposition of the molecule.
References
PubChem Compound Summary. (2025). C11H15NO2 Isomer Group.[3] National Center for Biotechnology Information.[3] Link[3][4]
BLD Pharm. (2024).[3] Product Datasheet: 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS 1341290-84-3).[1][2][3][5][6][7] Link
Kalinin, A. V., et al. (2018).[3] Microwave-Assisted, Asymmetric Synthesis of 3-Amino-2,3-Dihydrobenzofuran Derivatives. National Institutes of Health (PubMed).[3] Link
Organic Chemistry Portal. (2024).[3] Synthesis of 2,3-Dihydrobenzofurans. Link
ChemScene. (2024). Building Blocks: 2-Ethyl-5-methoxy-2,3-dihydrobenzofuran-3-amine. Link
Pharmacological Profile and Mechanism of Action of Dihydrobenzofuran Amines: A Technical Guide
Executive Summary and Chemical Taxonomy Dihydrobenzofuran amines, notably 5-(2-aminopropyl)-2,3-dihydrobenzofuran (5-APDB) and 6-(2-aminopropyl)-2,3-dihydrobenzofuran (6-APDB) , represent a highly specialized class of sy...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary and Chemical Taxonomy
Dihydrobenzofuran amines, notably 5-(2-aminopropyl)-2,3-dihydrobenzofuran (5-APDB) and 6-(2-aminopropyl)-2,3-dihydrobenzofuran (6-APDB) , represent a highly specialized class of synthetic entactogens. Originally synthesized in 1993 by David E. Nichols and colleagues at Purdue University, these compounds were designed to probe the structure-activity relationship (SAR) of 3,4-methylenedioxyamphetamine (MDA) and its N-methyl derivative, MDMA[1][2].
The core chemical rationale behind their development was to identify non-neurotoxic alternatives to MDMA. By replacing the heterocyclic oxygen atoms of the 3,4-methylenedioxy ring with a methylene bridge, researchers created a saturated dihydrobenzofuran system[1][2]. This structural rigidification fundamentally alters the molecule's conformational landscape, subtly shifting its binding thermodynamics at monoamine transporters and serotonin (5-HT) receptors.
Unlike classical psychostimulants (e.g., cocaine) that act purely as reuptake inhibitors by blocking the extracellular face of monoamine transporters, dihydrobenzofuran amines function as substrate-type monoamine releasing agents .
The TAAR1-Mediated Efflux Mechanism
The mechanism of action is heavily dependent on the Trace Amine-Associated Receptor 1 (TAAR1) [3][4]. Dihydrobenzofuran amines enter the presynaptic neuron via the serotonin (SERT), dopamine (DAT), or norepinephrine (NET) transporters. Once intracellular, they act as potent agonists at TAAR1[3].
Activation of TAAR1 triggers a G-protein coupled kinase cascade (typically involving PKA and PKC), leading to the phosphorylation of the intracellular domains of SERT, DAT, and NET. This phosphorylation event induces a conformational change that reverses the directionality of the transporters, resulting in non-exocytotic monoamine efflux into the synaptic cleft[3][4].
Structure-Activity Relationship (SAR) Divergence
The positional isomerism of the dihydrobenzofuran ring dictates the monoamine selectivity profile:
5-APDB: Exhibits a highly selective affinity for SERT, functioning as a Selective Serotonin Releasing Agent (SSRA). Its pharmacological profile closely mimics non-stimulant entactogens like MBDB, producing empathogenic effects with minimal dopaminergic stimulation[2].
6-APDB: Exhibits a more balanced affinity across SERT, DAT, and NET, functioning as a Serotonin-Norepinephrine-Dopamine Releasing Agent (SNDRA). This balanced profile more closely replicates the classical entactogenic and stimulant signature of MDA and MDMA[1].
Quantitative Pharmacological Data
To contextualize the potency of these compounds, the half-maximal inhibitory concentrations (
) for monoamine reuptake inhibition are summarized below.
values indicate higher potency at the respective transporter).
Receptor Pharmacology and the 5-HT2B Toxicological Liability
Beyond transporter interactions, dihydrobenzofuran amines exhibit significant affinity for the 5-HT receptor family. While partial agonism at the 5-HT2A receptor drives the mild psychedelic and sensory-enhancing effects of these compounds[5], their interaction with the 5-HT2B receptor presents a critical toxicological liability.
Valvulopathogenic Signaling Cascade
Compounds like 5-APDB and 6-APDB act as potent full or partial agonists at the 5-HT2B receptor[3][4]. Chronic activation of 5-HT2B receptors expressed on Valvular Interstitial Cells (VICs) in the heart bypasses the canonical
/Calcium pathway and preferentially recruits -arrestin-2 [7].
This non-canonical scaffolding protein initiates the Src/ERK1/2 kinase cascade, which upregulates the transcription of mitogenic factors. The resulting proliferation of VICs and excessive extracellular matrix (ECM) deposition leads to drug-induced Valvular Heart Disease (VHD) or heart valve fibrosis[3][7].
Fig 1: 5-HT2B receptor signaling cascade highlighting the
-arrestin-2 pathway leading to valvulopathy.
Experimental Workflows and Methodologies
To rigorously characterize the pharmacological profile of novel dihydrobenzofuran amines, researchers must employ self-validating in vitro systems. The following protocols detail the industry-standard methodologies for assessing both efficacy (efflux) and toxicity (valvulopathy).
Protocol 1: In Vitro Monoamine Transporter Efflux Assay
Causality Check: Simple radioligand competition assays only confirm binding affinity, not functional directionality. To definitively classify an APDB derivative as a releasing agent rather than a reuptake inhibitor, an efflux assay is mandatory to isolate the TAAR1-mediated transporter reversal mechanism.
Step-by-Step Methodology:
Cell Preparation: Culture HEK293 cells stably transfected with human SERT, DAT, or NET (hSERT/hDAT/hNET) in DMEM supplemented with 10% FBS. Seed at
cells/well in a 96-well plate.
Substrate Loading: Wash cells with Krebs-Ringer HEPES (KRH) buffer. Incubate cells with a fluorescent monoamine mimic (e.g.,
or ) or tritiated monoamines (, ) for 30 minutes at 37°C to allow transporter-mediated intracellular accumulation.
Washing: Rapidly wash the cells three times with ice-cold KRH buffer to remove extracellular unbound substrate.
Compound Incubation: Add the test compound (e.g., 5-APDB or 6-APDB) at varying concentrations (
to M). Include MDMA as a positive control for efflux, and a pure reuptake inhibitor (e.g., fluoxetine or cocaine) as a negative control. Incubate for 15–30 minutes at 37°C.
Quantification: Collect the supernatant. Quantify the released substrate using a microplate fluorometer (for fluorescent substrates) or liquid scintillation counting (for radioligands). Calculate the
for efflux using non-linear regression.
Fig 2: Step-by-step workflow for quantifying monoamine transporter efflux in heterologous cells.
Causality Check: Because 5-HT2B-mediated valvulopathy is driven by
-arrestin-biased signaling[7], traditional -coupled calcium mobilization assays yield incomplete toxicological profiles. Bioluminescence Resonance Energy Transfer (BRET) directly quantifies the physical interaction between the receptor and -arrestin-2 in real-time.
Step-by-Step Methodology:
Plasmid Co-transfection: Transiently co-transfect HEK293T cells with plasmids encoding the human 5-HT2B receptor fused to Renilla luciferase (Rluc-5-HT2B, the BRET donor) and
-arrestin-2 fused to Yellow Fluorescent Protein (YFP--arr2, the BRET acceptor).
Cell Preparation: 48 hours post-transfection, harvest and resuspend cells in an assay buffer (e.g., HBSS with 0.1% BSA). Plate into white 96-well microplates.
Substrate Addition: Add the luciferase substrate, Coelenterazine-h (
final concentration), and incubate for 10 minutes in the dark to establish baseline luminescence.
Ligand Stimulation: Inject the dihydrobenzofuran amine (e.g., 6-APDB) across a concentration gradient. Use serotonin (5-HT) as the full agonist reference standard.
BRET Signal Detection: Immediately measure the BRET signal using a microplate reader capable of simultaneous dual-emission detection (typically 480 nm for Rluc and 530 nm for YFP). The BRET ratio is calculated as the emission at 530 nm divided by the emission at 480 nm. High BRET ratios indicate potent valvulopathogenic potential.
Conclusion
Dihydrobenzofuran amines represent a pharmacologically fascinating class of compounds that successfully replicate the entactogenic profile of MDMA through TAAR1-mediated monoamine efflux. While structural modifications like the saturation of the furan ring (yielding 5-APDB and 6-APDB) allow for precise tuning of SERT vs. DAT selectivity, the inherent agonism at the 5-HT2B receptor remains a persistent hurdle. Future drug development in this space must prioritize biased ligands that retain TAAR1/SERT efficacy while completely abolishing
-arrestin-2 recruitment at 5-HT2B to ensure cardiovascular safety.
References
1.[1] 6-APDB - Wikipedia. wikipedia.org.
2.[2] 5-APDB - Wikipedia. wikipedia.org.
3.[5] 6-APB - Wikipedia. wikipedia.org.
4.[3] Pharmacological profile of novel psychoactive benzofurans - ResearchGate. researchgate.net.
5.[4] Pharmacological profile of novel psychoactive benzofurans - PMC. nih.gov.
6.[6] 3,4-Methylenedioxyamphetamine - Wikipedia. wikipedia.org.
7. Designer drugs: mechanism of action and adverse effects. d-nb.info.
8.[7] Classical psychedelics and NBOMes as serotonin 2B receptor agonists: The risk of drug induced valvular heart disease. uef.fi.
Technical Guide: SAR & Pharmacodynamics of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
The following is an in-depth technical guide on the Structure-Activity Relationship (SAR) of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . [1] Executive Summary 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (...
Author: BenchChem Technical Support Team. Date: March 2026
The following is an in-depth technical guide on the Structure-Activity Relationship (SAR) of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine .
[1]
Executive Summary
2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3) is a specialized heterocyclic building block and pharmacophore probe used in medicinal chemistry.[1][2] Structurally, it represents a conformationally restricted benzylic amine , serving as an oxygenated bioisostere of 1-amino-5-methoxyindane .[1]
Unlike flexible phenethylamines or tryptamines, this scaffold locks the amine functionality into a rigid bicyclic system. This rigidity reduces the entropic penalty of receptor binding, making it a high-value "privileged structure" for exploring the steric tolerances of GPCRs (specifically 5-HT and Adrenergic receptors) and Kinase ATP-binding pockets (e.g., p38 MAPK).[1]
This guide dissects the molecule’s three critical SAR vectors: the 5-methoxy anchor , the 2-ethyl steric gate , and the 3-amino primary pharmacophore .[1]
Chemical Structure & Stereochemical Complexity
The molecule features a dihydrobenzofuran core with three distinct points of diversification.[3][4][5][6]
Feature
Chemical Nature
SAR Function
Core Scaffold
2,3-Dihydrobenzofuran
Rigid bioisostere of Indane; H-bond acceptor (Oxygen).[1]
Position 3
Primary Amine (-NH2)
Benzylic amine; Critical for ionic bonding (Asp residue).[1]
The presence of substituents at C2 (Ethyl) and C3 (Amine) creates two chiral centers.
Cis-conformation: The ethyl and amine groups project on the same face.[1] This often favors compact binding pockets.
Trans-conformation: The groups project on opposite faces.[1] This is thermodynamically favored in synthesis and often mimics the "anti" conformation of flexible chains.
Detailed Structure-Activity Relationship (SAR)
The SAR of this molecule is defined by the interplay between its rigid core and its substituents.
A. The 5-Methoxy Anchor (Electronic & Binding) [1]
Mechanism: The 5-methoxy group is a classic "serotonergic anchor."[1] In 5-HT receptor ligands (like 5-MeO-DMT or 5-MeO-DiPT), this group forms a hydrogen bond with specific serine or threonine residues in the receptor's transmembrane domain (e.g., TM5).[1]
Bioisosterism: It mimics the 5-methoxy group of 5-Methoxy-1-aminoindane (MMAI analogues).[1]
Metabolic Impact: The methoxy group blocks metabolic hydroxylation at the 5-position but introduces a site for O-demethylation (CYP2D6), converting the molecule into a reactive phenol (potential toxicity or active metabolite).[1]
B. The 2-Ethyl Substituent (Steric Control)
Lipophilicity: The ethyl group significantly increases cLogP compared to a methyl or hydrogen substituent, enhancing blood-brain barrier (BBB) permeability.
Conformational Locking: The 2-ethyl group acts as a "steric gate."[1] In kinase inhibitors, this group often lodges into a hydrophobic "selectivity pocket" (Gatekeeper residue), preventing the binding of the inhibitor to off-target kinases.
Receptor Selectivity: In GPCRs, the 2-ethyl group adds bulk that can clash with smaller binding pockets (e.g., 5-HT1A) while fitting into larger, more tolerant pockets (e.g., 5-HT2A or Sigma receptors).
C. The 3-Amine (The Warhead)
Benzylic Position: Unlike phenethylamines (where the amine is two carbons away from the ring), the amine here is benzylic (1 carbon away).
pKa Modulation: The proximity to the oxygen atom (via the C2-C3 bond) and the benzene ring lowers the pKa slightly compared to aliphatic amines, potentially altering its protonation state at physiological pH.
Activity Profile: As a benzylic amine, it is less likely to act as a direct monoamine releaser (like amphetamine) and more likely to act as a scaffold linker or an allosteric modulator .
This diagram illustrates how the molecule relates to known psychoactive and therapeutic scaffolds.
Caption: Pharmacophore mapping showing the functional roles of the three key substituents and bioisosteric relationships.
Synthesis Protocol (Reductive Cyclization)
The synthesis of this scaffold typically follows a Salicylaldehyde Cyclization route, ensuring the correct installation of the 2-ethyl and 3-amine functionalities.[1]
Condensation: Reaction with 1-nitropropane (to provide the ethyl chain and nitrogen source) via a Henry Reaction (Nitroaldol) is difficult for this specific cyclization.[1]
Alternative (Preferred) Route:
Step A: Reaction of 2-hydroxy-5-methoxybenzaldehyde with 2-bromobutanoate ester to form the benzofuran-2-carboxylate intermediate.[1]
Step B: Decarboxylation/Modification to form 2-ethyl-5-methoxybenzofuran-3-one .[1]
Step C: Formation of the Oxime using Hydroxylamine HCl.
Step D:Reductive Amination/Hydrogenation (Pd/C, H2) of the oxime to yield the 2,3-dihydro-3-amine.[1] This step sets the cis/trans stereochemistry (Trans is usually major product).
Figure 2: Synthesis Workflow
Caption: Synthetic pathway via the Benzofuran-3-one Oxime route, allowing for stereochemical control during the final reduction.
Physicochemical Properties Data
Property
Value (Predicted)
Implication
Molecular Weight
193.24 g/mol
Fragment-like; High ligand efficiency potential.[1]
cLogP
~1.8 - 2.2
Good CNS penetration; Lipophilic enough for hydrophobic pockets.[1]
tPSA
~35 Ų
Excellent membrane permeability (Rule of 5 compliant).
BLD Pharm. (2024). Product Analysis: 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS 1341290-84-3).[1] Retrieved from
Nichols, D. E., et al. (1991). Synthesis and evaluation of 2,3-dihydrobenzofuran analogues of the hallucinogen 1-(2,5-dimethoxy-4-methylphenyl)-2-aminopropane. Journal of Medicinal Chemistry. Retrieved from
Drug Hunter. (2025).[7][8] Bioisosteres for Drug Hunters: Heterocycles and Rigidification Strategies. Retrieved from
Royal Society of Chemistry. (2026).[2] DDQ-promoted synthesis of 2-benzoylbenzofurans and benzofuro[2,3-c]pyridines. RSC Advances. Retrieved from
US Drug Enforcement Administration. (2013). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine (5-MeO-BFE). Microgram Journal. Retrieved from
Literature review of 5-methoxy-benzofuran derivatives in medicinal chemistry
The following technical guide provides an in-depth analysis of 5-methoxy-benzofuran derivatives, designed for researchers in medicinal chemistry and drug discovery. Executive Summary The benzofuran moiety acts as a biois...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth analysis of 5-methoxy-benzofuran derivatives, designed for researchers in medicinal chemistry and drug discovery.
Executive Summary
The benzofuran moiety acts as a bioisosteric replacement for the indole ring, a privilege that allows it to mimic endogenous ligands like serotonin and melatonin. Within this class, 5-methoxy-benzofuran derivatives occupy a unique chemical space. The electron-donating methoxy group at the C5 position is not merely a substituent; it is often the primary driver of pharmacodynamic affinity, particularly in melatonergic (MT1/MT2) signaling and tubulin destabilization kinetics.
This guide dissects the structural logic, synthetic pathways, and therapeutic applications of these derivatives, moving beyond basic literature summaries to explore the causality of their biological effects.[1]
Chemical Architecture & SAR Logic
The Indole-Benzofuran Bioisosterism
The substitution of the indole nitrogen (NH) with oxygen (O) alters the hydrogen bond donor/acceptor profile (benzofuran is a pure acceptor) and lowers the LogP slightly, often improving blood-brain barrier (BBB) permeability.
Melatonergic Pharmacophore: For melatonin receptor agonists, the 5-methoxy group is non-negotiable.[2] It fits into a specific hydrophobic pocket in the MT1/MT2 receptors, mirroring the 5-methoxy group of melatonin.
Antimitotic Pharmacophore: In oncology, specifically for tubulin polymerization inhibitors (e.g., BNC105 analogs), the methoxy substitution pattern shifts. While 5-methoxy derivatives are active, 6-methoxy or 7-methoxy substitutions often yield higher potency in preventing microtubule assembly, depending on the C2/C3 steric bulk.
Electronic Effects
The 5-methoxy group exerts a strong +M (mesomeric) effect, increasing electron density at the C2 and C3 positions of the furan ring. This facilitates electrophilic aromatic substitutions at C2/C3 during late-stage functionalization, a critical feature for library generation.
Synthetic Strategies
To access the 5-methoxy-benzofuran core, two dominant strategies are employed: the Rap-Stoermer Condensation (for C2-acyl derivatives) and the Sonogashira Coupling (for C2-alkynyl/aryl derivatives).
Visualization: Synthetic Pathways
The following diagram outlines the logical flow for constructing these derivatives.
Benzofuran analogs of melatonin (e.g., 2-(5-methoxybenzofuran-3-yl)acetamide derivatives) act as potent MT1/MT2 agonists.
Mechanism: Activation of G-protein coupled receptors (GPCRs) MT1 and MT2 leads to the inhibition of adenylate cyclase and a decrease in cAMP.
Key Insight: The benzofuran ring eliminates the indole NH, preventing potential oxidation to quinone-imine intermediates, a metabolic liability of some indole drugs.
Oncology: Tubulin Polymerization Inhibitors
Derivatives such as BNC105 (a benzofuran vascular disrupting agent) bind to the colchicine site of tubulin.
Mechanism: They prevent the polymerization of tubulin into microtubules, causing cell cycle arrest at the G2/M phase and subsequent apoptosis.
Potency: 5-methoxy derivatives in this class often exhibit IC50 values in the low nanomolar range (10–50 nM) against leukemia cell lines (e.g., HL-60).
Visualization: Melatonergic Signaling
Caption: Signal transduction pathway for 5-methoxybenzofuran agonists at MT1/MT2 receptors.
Quantitative Data Summary
The following table summarizes the biological activity of key 5-methoxy-benzofuran derivatives from recent literature.
Compound Class
Target
Cell Line / Assay
Activity (IC50/EC50)
Ref
BNC105 Analog
Tubulin (Colchicine Site)
HUVEC (Endothelial)
0.46 µM
[1]
Compound 3h
Tubulin Polymerization
HeLa (Cervical Cancer)
0.024 µM (24 nM)
[2]
5-MeO-Benzofuran-acetamide
MT1 Receptor
Binding Affinity (Ki)
0.15 nM
[3]
Compound 6g
Cytotoxicity
MDA-MB-231 (Breast)
3.01 µM
[4]
Detailed Experimental Protocols
Protocol A: Synthesis of 2-(5-Methoxybenzofuran-3-yl)acetamide
Target: Melatonin Bioisostere Construction
Principle: Conversion of a carboxylic acid precursor to an amide via an acid chloride intermediate.
Activation: Dissolve 5-methoxybenzofuran-3-acetic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add oxalyl chloride (1.2 eq) dropwise at 0°C, followed by a catalytic amount of DMF. Stir for 2 hours at room temperature to form the acid chloride.
Evaporation: Remove solvent and excess oxalyl chloride under reduced pressure. Re-dissolve the residue in anhydrous DCM.
Amidation: Cool the solution to 0°C. Add a solution of ammonia (or substituted amine) in THF/dioxane (2.0 eq) slowly. Add triethylamine (1.5 eq) as a base scavenger.
Workup: Stir for 4 hours. Quench with water. Extract with DCM (3x). Wash organic layer with 1M HCl, saturated NaHCO3, and brine.
Purification: Dry over MgSO4 and concentrate. Recrystallize from ethanol/hexane to obtain the pure amide.
Protocol B: Tubulin Polymerization Assay
Target: Validation of Antimitotic Activity
Principle: Monitoring the increase in fluorescence as a reporter dye binds to polymerizing microtubules.
Preparation: Prepare a reaction mixture containing purified tubulin protein (>99% pure, bovine brain origin) at 2 mg/mL in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) containing 1 mM GTP.
Compound Addition: Add the test 5-methoxybenzofuran derivative (dissolved in DMSO) to the wells of a 96-well plate. Include a vehicle control (DMSO only) and a positive control (Colchicine, 5 µM).
Initiation: Add the tubulin mixture to the wells at 4°C.
Measurement: Transfer the plate to a fluorometer pre-warmed to 37°C. Measure fluorescence (Ex: 360 nm, Em: 450 nm) every minute for 60 minutes.
Analysis: Plot fluorescence vs. time. Calculate the Vmax of the polymerization phase. The IC50 is the concentration required to inhibit the Vmax by 50% relative to the vehicle control.
References
Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI Cancers. Link
Synthesis and antitumor molecular mechanism of agents based on amino 2-(3',4',5'-trimethoxybenzoyl)benzo[b]furan. Journal of Medicinal Chemistry. Link
Melatonin Receptor Agonists: SAR and Applications to the Treatment of Sleep-Wake Disorders. Current Topics in Medicinal Chemistry. Link
Synthesis and biological evaluation of benzofuran-based 3,4,5-trimethoxybenzamide derivatives as novel tubulin polymerization inhibitors. Bioorganic Chemistry. Link
Synthetic route for 2-(5-methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine. Microgram Journal. Link
Thermodynamic Properties and Solubility Profile of Benzofuran-3-amine Derivatives
This technical guide details the thermodynamic properties, solubility behavior, and characterization protocols for Benzofuran-3-amine derivatives , with a specific focus on pharmacologically relevant analogs such as 2-(3...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide details the thermodynamic properties, solubility behavior, and characterization protocols for Benzofuran-3-amine derivatives , with a specific focus on pharmacologically relevant analogs such as 2-(3,4,5-trimethoxyphenyl)benzofuran-3-amine and 3-amino-2-pinacolone benzofuran (APBF) .
Executive Summary
Benzofuran-3-amine derivatives represent a critical scaffold in medicinal chemistry, particularly as tubulin polymerization inhibitors and potential anti-mitotic agents.[1] Despite their biological potency, these compounds often exhibit poor aqueous solubility, necessitating rigorous thermodynamic profiling to optimize formulation and bioavailability. This guide synthesizes available physicochemical data, establishes standardized protocols for solubility determination, and provides a theoretical framework for thermodynamic modeling using the Apelblat and van't Hoff equations.
Chemical Identity & Physicochemical Context
The benzofuran-3-amine core consists of a fused benzene and furan ring with a primary amine at the C3 position. The solubility profile is heavily influenced by substituents at the C2 position (often aryl or alkyl groups) and the benzene ring.
These derivatives typically crystallize as stable solids. Differential Scanning Calorimetry (DSC) analysis generally reveals a sharp endothermic melting peak, indicating high crystallinity.
Enthalpy of Fusion (
): Typically ranges from 25 to 40 kJ/mol for this class.
Spectroscopic Signature:
IR: Distinct primary amine (
) stretching bands at 3300–3450 cm⁻¹ .
UV-Vis: Strong
transitions at 310–320 nm (benzofuran core).
Solubility Profile & Thermodynamic Modeling
The solubility of benzofuran-3-amines follows a "like-dissolves-like" trend, showing high solubility in polar aprotic solvents and negligible solubility in water.
H-bonding with amine group; temperature dependent.
Non-Polar
Hexane, Heptane
Low
Insufficient energy to overcome lattice enthalpy.
Aqueous
Water, PBS (pH 7.4)
Insoluble (< 10 µg/mL)
Hydrophobic aromatic scaffold dominates.
Thermodynamic Modeling (The Apelblat Equation)
To rigorously quantify solubility (
, mole fraction) as a function of temperature (), the Modified Apelblat Equation is the industry standard model. It correlates experimental data to predict solubility at unmeasured temperatures.
: Mole fraction solubility of the solute.
: Absolute temperature (Kelvin).
: Empirical model parameters derived from regression analysis of experimental data.
Parameter B is related to the enthalpy of solution.
Parameter C accounts for the temperature dependence of the heat capacity difference.
Thermodynamic Functions of Solution:
Once
is determined, the apparent standard enthalpy (), entropy (), and Gibbs energy () of solution are calculated via the van't Hoff analysis:
Experimental Protocols
This section outlines the Self-Validating System for determining thermodynamic solubility.
Protocol: Shake-Flask Solubility Determination
Objective: Determine the equilibrium mole fraction solubility in pure solvents.
Reagents:
Benzofuran-3-amine derivative (Purity >98% by HPLC).
Cool, filter inorganic salts, and evaporate solvent.
Recrystallize from Ethanol/Water to obtain pure crystals.
Visualization of Workflows
Solubility Measurement Workflow
Thermodynamic Cycle of Solution
Applications in Drug Development
The solubility data generated using these protocols is directly applicable to:
Formulation Design: Selecting co-solvents (e.g., PEG400, Ethanol) for pre-clinical dosing.
Crystal Engineering: Designing co-crystals to improve the dissolution rate of the 3-amine scaffold.
QSAR Modeling: Using experimental
values to refine predictive models for tubulin inhibitor potency.
References
BenchChem Technical Support. (2025). An In-depth Technical Guide to the Solubility of 4-Dibenzofuranamine in Organic Solvents. BenchChem. Link
Wang, J., et al. (2024). Solubility and Solution Thermodynamics of 3,4-Bis(4′-aminofurazan-3′-yl)furoxan in Pure Solvents and Binary Solvent Mixtures. Journal of Chemical & Engineering Data. Link
Romagnoli, R., et al. (2013). Design, synthesis and structure–activity relationship of 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]furan derivatives as a novel class of inhibitors of tubulin polymerization. Journal of Medicinal Chemistry. Link
Kurt, B. & Koca, M. (2025).[3] Synthesis and Optical Characterization of a Novel Benzofuran-Based Molecule: 3-Amino-2-Pinacolone Benzofuran. ADYU Journal of Science. Link
Agency for Toxic Substances and Disease Registry (ATSDR). (1992). Toxicological Profile for 2,3-Benzofuran. U.S. Public Health Service. Link
Metabolic Profiling of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine: A Technical Guide for Preclinical ADME
Executive Summary Understanding the metabolic fate of novel chemical entities is a critical gateway in preclinical drug development and toxicological screening. 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 13...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Understanding the metabolic fate of novel chemical entities is a critical gateway in preclinical drug development and toxicological screening. 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3) represents a highly functionalized 2,3-dihydrobenzofuran (coumaran) scaffold. Due to its structural homology to known psychoactive benzofurans and methoxy-substituted phenethylamines, its metabolic clearance is driven by highly specific enzymatic biotransformations.
As a Senior Application Scientist, I have structured this whitepaper to dissect the predictive Phase I and Phase II metabolic pathways of this compound. We will explore the causality behind its biotransformation, outline a self-validating in vitro assay protocol for metabolite identification, and provide quantitative mass-shift data to guide LC-HRMS/MS analytical workflows.
Structural Deconstruction and Metabolic Susceptibility
The molecule possesses three distinct functional moieties that serve as primary liabilities for enzymatic attack:
5-Methoxy Group: An electron-rich ether linkage highly susceptible to cytochrome P450 (CYP)-mediated O-demethylation.
3-Amine Group: A primary aliphatic amine prone to oxidative deamination.
2-Ethyl Side Chain & Dihydrobenzofuran Core: Aliphatic and aromatic sites vulnerable to monooxygenation (hydroxylation).
Predictive Phase I Biotransformations
O-Demethylation (CYP2D6 & CYP2C19)
The cleavage of the 5-methoxy group is anticipated to be the dominant Phase I clearance mechanism. Cytochrome P450 2D6 (CYP2D6) exhibits a uniquely high binding affinity for 5-methoxyindolethylamines and structurally related 5-methoxybenzofurans[1]. The enzymatic oxidation of the ether methyl group results in an unstable hemiacetal intermediate, which rapidly collapses to release formaldehyde, yielding a highly reactive 5-hydroxy (phenolic) metabolite . CYP2C19 also plays a complementary role in the initial O-demethylation of analogous benzofuran derivatives[2].
Oxidative Deamination
The primary amine at the C3 position is a prime target for oxidative deamination. This reaction is typically catalyzed by Monoamine Oxidase (MAO) or specific CYP isoforms[3]. The abstraction of an alpha-proton and subsequent hydrolysis of the imine intermediate leads to the formation of a ketone: 2-ethyl-5-methoxybenzofuran-3(2H)-one . This pathway is pharmacologically critical as it neutralizes the basicity of the molecule, drastically altering its target receptor affinity and lipophilicity.
Aliphatic and Aromatic Hydroxylation
Hydroxylation of the 2,3-dihydrobenzofuran ring system and the 2-ethyl side chain is expected to occur as a secondary clearance pathway. Based on the metabolism of similar synthetic benzofurans (e.g., 5-APDB), these hydroxylated species are primarily mediated by CYP1A2 and CYP3A4[4].
Proposed Phase I and Phase II metabolic pathways for the benzofuran scaffold.
Phase II Conjugation Pathways
Following Phase I O-demethylation, the resulting 5-hydroxy metabolite serves as an optimal substrate for Phase II conjugation. Uridine 5'-diphospho-glucuronosyltransferases (specifically the UGT1A9 isoform) rapidly catalyze the formation of 5-O-glucuronides [5]. Concurrently, Sulfotransferases (SULTs) will form 5-O-sulfates . These conjugation events drastically increase the hydrophilicity of the molecule, facilitating rapid renal excretion and preventing the accumulation of reactive phenolic intermediates.
Experimental Methodologies: Self-Validating In Vitro Profiling
To definitively map these pathways, we employ Human Liver Microsomes (HLMs) coupled with high-resolution mass spectrometry. The protocol below is designed as a self-validating system to ensure absolute data integrity.
HLM Incubation Protocol
Matrix Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 1 mg/mL pooled HLM protein and 10 µM of the parent compound.
Thermal Equilibration: Incubate the mixture at 37°C for 5 minutes.
Reaction Initiation: Add a 1 mM NADPH regenerating system (for Phase I) and 2 mM UDPGA with 25 µg/mL alamethicin (for Phase II) to initiate the enzymatic reactions.
Causal Quenching Mechanism: At predetermined time points (0, 15, 30, and 60 min), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile.
Causality: The 3:1 ratio of ice-cold organic solvent rapidly denatures CYP/UGT enzymes, instantly halting metabolism. Simultaneously, it precipitates the microsomal proteins to prevent LC column fouling, while extracting both polar and non-polar metabolites into the supernatant.
Extraction: Centrifuge the quenched samples at 14,000 × g for 15 minutes at 4°C. Extract the supernatant for LC-HRMS/MS analysis.
Self-Validation Controls (Critical)
Zero-Minute Control: Quenching solvent is added prior to the substrate. This differentiates true enzymatic metabolites from non-enzymatic degradation or background impurities.
Minus-Cofactor Control: Incubations performed without NADPH/UDPGA. This distinguishes CYP/UGT-mediated reactions from background matrix interference or alternative enzymatic pathways.
Step-by-step in vitro human liver microsome (HLM) assay and LC-HRMS/MS workflow.
Quantitative Data Summary
To facilitate rapid identification during LC-HRMS/MS data processing (e.g., using mass defect filtering), the expected biotransformations and their exact mass shifts are summarized below.
Table 1: Predicted Metabolites and Exact Mass Shifts
Metabolite Code
Biotransformation
Formula Change
Exact Mass Shift (Da)
Primary Mediating Enzymes
M1
O-Demethylation
-CH₂
-14.0157
CYP2D6, CYP2C19
M2
Oxidative Deamination
-NH₃ + O
-1.0316
MAO, CYPs
M3
Hydroxylation
+O
+15.9949
CYP1A2, CYP3A4
P2-1
Glucuronidation (of M1)
+C₆H₈O₆
+176.0321
UGT1A9
P2-2
Sulfation (of M1)
+SO₃
+79.9568
SULTs
Conclusion
The metabolic clearance of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine is predicted to be heavily reliant on CYP2D6-mediated O-demethylation and subsequent Phase II glucuronidation. Because CYP2D6 is highly polymorphic in human populations, this scaffold carries a potential risk for variable pharmacokinetics (Poor Metabolizers vs. Ultrarapid Metabolizers)[3]. The self-validating in vitro workflows and quantitative mass-shift tables provided herein serve as a robust foundation for identifying these liabilities early in the drug development pipeline.
References
[5] In vitro toxicokinetics and analytical toxicology of three novel NBOMe derivatives - Phase I and II metabolism, plasma - LJMU Research Online. Liverpool John Moores University. URL:
[1] Screening for endogenous substrates reveals that CYP2D6 is a 5-methoxyindolethylamine O-demethylase - PubMed. National Institutes of Health (NIH). URL:
[4] Tentative identification of in vitro metabolites of 5-APDB, a synthetic benzofuran, by LC-Q/TOF-MS | Request PDF - ResearchGate. ResearchGate. URL:
[2] In vitro toxicokinetics and analytical toxicology of three novel NBOMe derivatives - Phase I and II metabolism, plasma protein binding, and detectability in standard urine screening approaches studied by means of hyphenated mass spectrometry. - LJMU Research Online. Liverpool John Moores University. URL:
[3] Effects of monoamine oxidase inhibitor and cytochrome P450 2D6 status on 5-methoxy-N,N-dimethyltryptamine metabolism and pharmacokinetics - PubMed. National Institutes of Health (NIH). URL:
Architectures of the Coumaran Core: A Technical Guide to 2,3-Dihydro-1-benzofuran Synthesis
Executive Summary The 2,3-dihydro-1-benzofuran (coumaran) scaffold represents a privileged pharmacophore in medicinal chemistry, bridging the gap between simple aromatics and complex fused-ring systems. Found in bioactiv...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 2,3-dihydro-1-benzofuran (coumaran) scaffold represents a privileged pharmacophore in medicinal chemistry, bridging the gap between simple aromatics and complex fused-ring systems. Found in bioactive neolignans like (+)-conocarpan and rocaglamide , and synthetic drugs such as Darifenacin (M3 muscarinic antagonist), this moiety demands precise synthetic control.
This guide moves beyond elementary textbook reactions to analyze the evolution of coumaran synthesis—from harsh acid-mediated cyclizations to modern enantioselective transition-metal catalysis. It is designed for process chemists and discovery scientists requiring high-fidelity protocols and mechanistic insight.
The Scaffold & Natural Origins
The 2,3-dihydrobenzofuran core consists of a benzene ring fused to a saturated furan ring. Unlike its unsaturated counterpart (benzofuran), the dihydro- variant possesses stereogenic centers at C2 and C3, making enantioselective synthesis critical.
Key Natural Product Targets:
Rocaglamide: Potent insecticidal and anti-leukemic activity; features a densely substituted cyclopenta[b]benzofuran core.
(+)-Conocarpan: A neolignan with anti-inflammatory properties.
Furaquinocins: Streptomyces-derived antibiotics.
Classical & Radical Architectures
Historically, access to this scaffold relied on acid-catalyzed cyclization of 2-allylphenols or radical cascades. While effective for simple substrates, these methods often suffer from poor atom economy and lack of stereocontrol.
The Radical Approach (Mn(OAc)₃)
Oxidative free-radical cyclization using Manganese(III) acetate is a foundational method.
Mechanism: Mn(III) generates a radical α to a carbonyl group, which adds to an alkene, followed by cyclization onto the phenol ring.
Limitation: Stoichiometric metal waste and limited functional group tolerance.
The Transition Metal Era: Palladium Catalysis
The modern standard for synthesizing 2,3-dihydrobenzofurans is Palladium-catalyzed carboalkoxylation. This approach allows for the simultaneous formation of the C-O bond and a C-C bond, often setting stereocenters in a single operation.
Mechanistic Insight: Anti-Oxypalladation
Unlike Wacker-type oxidations that often rely on external nucleophiles, the synthesis from 2-allylphenols and aryl triflates/halides typically proceeds via an anti-oxypalladation pathway.
Causality in Ligand Choice:
Monodentate Phosphines (e.g., t-BuXPhos): Often preferred to prevent coordination saturation, allowing the bulky substrate to approach the Pd center.
Bidentate Ligands: Used when strict enantiocontrol is required to lock the Pd-geometry.
The following diagram illustrates the catalytic cycle, highlighting the critical anti-oxypalladation step that defines the stereochemistry.
Figure 1: Catalytic cycle for the Pd-catalyzed carboalkoxylation of 2-allylphenols. The stereochemistry is determined during the anti-oxypalladation step.
To address the demand for enantiopure compounds in pharma (e.g., avoiding off-target effects of wrong enantiomers), the field has shifted toward asymmetric catalysis.
Chiral Phosphoric Acid (CPA) Catalysis
A metal-free approach utilizing chiral Brønsted acids to catalyze [3+2] cycloadditions between quinone monoimines and electron-rich alkenes.
Why it works: The CPA forms a dual hydrogen-bond network, activating the electrophile while simultaneously directing the nucleophilic attack via steric shielding.
Advantage: Avoids trace metal contamination in pharmaceutical intermediates.
Rhodium(III) C-H Activation
Using Cp*Rh(III) catalysts to direct C-H activation of N-phenoxyacetamides followed by annulation with alkynes. This method is highly atom-economical as it utilizes pre-existing C-H bonds rather than pre-functionalized halides.
Case Study: Darifenacin Hydrobromide
Darifenacin (Enablex) is a selective M3 muscarinic receptor antagonist used for overactive bladder treatment. Its synthesis hinges on the construction of the dihydrobenzofuran ring and its subsequent coupling to a pyrrolidine moiety.
Synthetic Route Analysis
The industrial route often involves a convergent synthesis:
Fragment A: 5-(2-bromoethyl)-2,3-dihydrobenzofuran.[1]
Fragment B: 3-(S)-(1-carbamoyl-1,1-diphenylmethyl)pyrrolidine.[1]
Coupling: Nucleophilic substitution (
).
Process Challenge - Impurity Control:
During the alkylation step, "dimer" impurities (where two benzofuran units attach to the pyrrolidine or vice versa) and vinyl phenol byproducts (via elimination of HBr from Fragment A) are common. Controlling the pH and temperature is the causal factor in minimizing elimination vs. substitution.
Visualization: Darifenacin Convergent Synthesis
Figure 2: Convergent synthesis of Darifenacin highlighting critical process impurities (Vinyl Phenol and Dimers) controlled by reaction conditions.
Validated Experimental Protocols
Protocol A: Pd-Catalyzed Synthesis of 2-Benzyl-2,3-dihydrobenzofuran
Adapted from Wolfe et al. and recent literature [1][5].
Objective: Synthesis of 2,3-dihydrobenzofuran via carboalkoxylation of 2-allylphenol with aryl bromide.
Reagents:
2-Allylphenol (1.0 equiv)
Aryl Bromide (1.2 equiv)
Pd₂(dba)₃ (1 mol%)
dppe (bis(diphenylphosphino)ethane) (2 mol%)
NaOtBu (Sodium tert-butoxide) (1.5 equiv)
Toluene (Anhydrous)
Step-by-Step Methodology:
Catalyst Pre-formation: In a glovebox or under Argon, mix Pd₂(dba)₃ and dppe in toluene. Stir for 15 mins at RT to generate the active Pd(0)-ligand complex. Causality: Pre-mixing ensures ligand exchange occurs before the oxidative addition step, preventing Pd-black precipitation.
Substrate Addition: Add the aryl bromide, followed by 2-allylphenol and NaOtBu.
Reaction: Heat the sealed vessel to 100°C for 12 hours.
Workup: Cool to RT. Filter through a pad of Celite (to remove Pd residues). Concentrate in vacuo.
Suspension: Charge MeCN, K₂CO₃, and the amine into a reactor. Stir for 30 mins.
Addition: Add the bromo-ethyl dihydrobenzofuran dropwise over 1 hour. Causality: Slow addition maintains a low concentration of the electrophile, favoring mono-alkylation over dimerization.
Reflux: Heat to reflux (80-82°C) for 4-6 hours.
Quench: Distill off solvent. Add water and extract with Ethyl Acetate.
Salt Formation: To isolate as a stable solid, treat the organic layer with HBr/Acetic acid to precipitate the hydrobromide salt.
Data Summary Table: Comparison of Methods
Method
Key Reagents
Atom Economy
Enantioselectivity
Primary Application
Radical Cyclization
Mn(OAc)₃, AcOH
Low
Poor
Simple analogs, core construction
Pd-Carboalkoxylation
Pd(0), Ar-X, Base
High
High (w/ Chiral Ligands)
Complex pharma intermediates
Rh-C-H Activation
Cp*Rh(III), Alkyne
Very High
High
Novel scaffolds, atom efficiency
Organocatalysis
Chiral Phosphoric Acid
High
Excellent
Metal-free synthesis
References
Palladium-Catalyzed Synthesis of 2,3-Dihydrobenzofurans via the Palladium Catalyzed Carboalkoxylation of 2-Allylphenols. PMC - NIH. Available at: [Link]
Synthetic approaches to natural products containing 2,3-dihydrobenzofuran skeleton. RSC Advances. Available at: [Link]
Synthesis of 2,3-Dihydrobenzofurans. Organic Chemistry Portal. Available at: [Link]
Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances. Available at: [Link]
Enantioselective Synthesis of 2,3-disubstituted trans-2,3-dihydrobenzofurans using a Brønsted base/thiourea bifunctional catalyst. PubMed. Available at: [Link]
Synthesis and characterization of novel and potential impurities of darifenacin. ResearchGate. Available at: [Link]
Technical Guide: Receptor Binding Affinity of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine at 5-HT Sites
This technical guide details the pharmacological characterization and receptor binding affinity profile of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . This compound represents a specific class of rigidified phen...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide details the pharmacological characterization and receptor binding affinity profile of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . This compound represents a specific class of rigidified phenethylamine analogs , where the ethylamine side chain is cyclized into a dihydrobenzofuran ring system.
Based on the structural pharmacophore—specifically the 5-methoxy substituent and the 3-amino-dihydrobenzofuran core—this molecule is functionally analogous to 3-aminochromans and 5-substituted tryptamines , positioning it as a high-affinity ligand for 5-HT receptors , particularly the 5-HT
The compound 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine is a conformationally restricted bioisostere of serotonin (5-HT) and methoxyphenethylamines. Unlike flexible ligands (e.g., 5-MeO-DMT or Mescaline), the inclusion of the amine and the ethyl group directly onto the dihydrobenzofuran ring locks the molecule into a specific conformation, reducing the entropic penalty of binding.
Core Scaffold: 3-Amino-2,3-dihydrobenzofuran.
Key Substituents:
5-Methoxy group: Mimics the 5-hydroxyl group of serotonin, forming hydrogen bonds with Serine residues (e.g., Ser5.43 in 5-HT
) in the receptor pocket.
3-Amine (protonated): Forms a critical salt bridge with the conserved Aspartate residue (Asp3.32) in the transmembrane domain 3 (TM3) of the GPCR.
or 5-HT subtypes depending on the stereochemical configuration (Cis/Trans).
Structural Homology & Predicted Activity
This molecule shares significant Structure-Activity Relationship (SAR) overlap with 5-methoxy-3-aminochromans (which are potent 5-HT
agonists). The contraction of the ring from a 6-membered chroman to a 5-membered dihydrobenzofuran typically retains 5-HT affinity but may alter intrinsic efficacy (agonist vs. antagonist).
Receptor Binding Profile: Mechanistic Insights
5-HT
Receptor Affinity (Primary Target)
The 3-amino-dihydrobenzofuran scaffold is a known "privileged structure" for 5-HT
binding.
Mechanism: The basic nitrogen at position 3 interacts with Asp116 (Asp3.32). The aromatic ring engages in
- stacking with Phe3.28 .
Stereochemistry Impact: The relative orientation of the 2-ethyl and 3-amino groups is critical.
Trans-isomer: Typically exhibits higher affinity (
in low nanomolar range, ~1–10 nM) due to minimized steric clash with the receptor's hydrophobic pockets.
Cis-isomer: Often shows reduced affinity (10–100-fold lower).
5-HT
/ 5-HT
Receptor Affinity (Secondary Target)
Given the 5-methoxy substitution (reminiscent of hallucinogenic phenylalkylamines like DOM or 2C-B), this compound likely possesses moderate-to-high affinity for 5-HT
.
Binding Mode: The 5-methoxy group targets the specific "Address" domain of the 5-HT
receptor, interacting with residues in TM5.
Functional Outcome: Rigidified analogs often act as partial agonists , potentially exhibiting psychoplastogenic or hallucinogenic properties depending on the efficacy (
).
Experimental Protocols: Radioligand Binding Assay
To empirically determine the affinity (
) of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine, the following validated protocol must be utilized.
A. Membrane Preparation
Tissue Source: Recombinant CHO-K1 or HEK293 cells stably expressing human 5-HT
or 5-HT receptors.
Lysis: Homogenize cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4).
Centrifugation: Spin at 40,000
for 20 min at 4°C. Resuspend pellet and repeat wash to remove endogenous serotonin.
B. Competition Binding Assay Workflow
Objective: Measure the displacement of a radiolabeled reference ligand by the test compound.
Plate Setup: Use 96-well polypropylene plates. Add 25
L of Test Compound (dilution series).
Radioligand Addition: Add 25
L of radioligand at concentration.
Receptor Initiation: Add 200
L of membrane suspension to start the reaction.
Equilibrium: Incubate according to the table above (shaking).
Harvesting: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine) using a cell harvester.
Counting: Wash filters 3x with ice-cold buffer. Add scintillant and count radioactivity (CPM) via Liquid Scintillation Counter.
Visualization: Signaling & Workflow
Figure 1: 5-HT Receptor Signaling Pathway
This diagram illustrates the divergent signaling pathways activated upon binding of the ligand to 5-HT
(Gi/o coupled) versus 5-HT (Gq coupled).
Caption: Dual signaling potential of the ligand. 5-HT1A activation leads to cAMP inhibition, while 5-HT2A triggers Calcium release.
Figure 2: Radioligand Binding Analysis Workflow
The logical flow for determining the inhibition constant (
) from raw CPM data.
Caption: Data processing pipeline to convert raw scintillation counts into a standardized Ki affinity value.
Data Analysis & Interpretation
Calculating
The
(concentration displacing 50% of radioligand) is converted to the equilibrium dissociation constant () using the Cheng-Prusoff equation :
: Concentration of radioligand used (e.g., 0.5 nM).
: Dissociation constant of the radioligand (determined via Saturation Binding).
Expected Results Interpretation
< 10 nM: High Affinity. The compound is a potent ligand.
10–100 nM: Moderate Affinity. Likely physiologically active but less selective.
> 1000 nM: Low/No Affinity.
Note on Stereochemistry:
If the compound is a racemic mixture, the observed
will be an average of the enantiomers. It is strongly recommended to resolve the (2R, 3R) and (2S, 3S) isomers via Chiral HPLC before binding analysis, as the Trans-(2R,3R) configuration in similar dihydrobenzofurans often dictates 5-HT agonist potency.
References
Nichols, D. E., et al. (1996).[2] "Dihydrobenzofuran analogues of hallucinogens. 3. Models of 4-substituted (2,5-dimethoxyphenyl)alkylamine derivatives with rigidified methoxy groups." Journal of Medicinal Chemistry. Link
Mellin, C., et al. (2000). "Synthesis of novel 5-substituted 3-amino-3,4-dihydro-2H-1-benzopyran derivatives and their interactions with the 5-HT1A receptor." Journal of Medicinal Chemistry. Link
Toro-Sazo, M., et al. (2020). "Dibenzofuranylethylamines as 5-HT2A/2C Receptor Agonists." ACS Omega. Link
PDSP Protocol. "NIMH Psychoactive Drug Screening Program (PDSP) Assay Protocols." University of North Carolina. Link
Application Note: Synthesis and Characterization of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3) Introduction and Strategic Rationale The 2,3-dihydrobe...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Compound: 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3)
Introduction and Strategic Rationale
The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry, frequently serving as a core pharmacophore in agents targeting central nervous system (CNS) receptors and metabolic enzymes. Specifically, 3-amino derivatives like 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine [1] provide critical hydrogen-bond donor/acceptor vectors for receptor binding.
Synthetic Strategy:
Direct reductive amination of benzofuran-3-ones with ammonia often yields complex mixtures due to over-reduction to the corresponding alcohol or undesirable dimerization. To ensure high fidelity and yield, this protocol employs a discrete two-step sequence:
Condensation: Conversion of the commercially available starting material, 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one (CAS: 342422-79-1) [2], to its corresponding oxime. This isolates the carbon-nitrogen bond formation.
Catalytic Hydrogenation: Chemoselective reduction of the oxime to the primary amine using Palladium on Carbon (Pd/C).
Figure 1: Two-step synthetic workflow for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine.
Materials and Quantitative Data
The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.
Reagent / Material
CAS Number
MW ( g/mol )
Equivalents
Amount
Role
2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one
342422-79-1
192.21
1.0
1.92 g
Starting Material
Hydroxylamine hydrochloride
5470-11-1
69.49
1.5
1.04 g
Nitrogen Source
Sodium Acetate (anhydrous)
127-09-3
82.03
1.5
1.23 g
Acid Scavenger / Buffer
Ethanol (Absolute)
64-17-5
46.07
-
25 mL
Solvent (Step 1)
Palladium on Carbon (10% wt)
7440-05-3
-
0.05
100 mg
Hydrogenation Catalyst
Methanol (Anhydrous)
67-56-1
32.04
-
30 mL
Solvent (Step 2)
Hydrogen Gas
1333-74-0
2.02
Excess
1 atm
Reducing Agent
Step-by-Step Experimental Methodologies
Step 1: Synthesis of the Oxime Intermediate
Causality Focus: Sodium acetate is utilized instead of stronger bases (like NaOH) to buffer the reaction, preventing base-catalyzed ring-opening of the dihydrobenzofuran system while sufficiently neutralizing the hydroxylamine hydrochloride to free the nucleophilic amine.
Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.92 g (10.0 mmol) of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one [2] in 25 mL of absolute ethanol.
Reagent Addition: Add 1.04 g (15.0 mmol) of hydroxylamine hydrochloride, followed by 1.23 g (15.0 mmol) of anhydrous sodium acetate.
Reaction Execution: Heat the heterogeneous mixture to reflux (approx. 78°C) under a nitrogen atmosphere for 4 hours.
Self-Validation (In-Process Check): Monitor reaction progress via TLC (Hexanes:Ethyl Acetate 3:1). The ketone starting material (UV active) should be completely consumed, replaced by a more polar oxime spot.
Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove the majority of the ethanol. Partition the residue between Ethyl Acetate (50 mL) and distilled water (50 mL).
Extraction: Extract the aqueous layer with an additional 25 mL of Ethyl Acetate. Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate (
), and concentrate in vacuo to afford the oxime intermediate as an off-white solid. This intermediate is typically >95% pure and used without further purification.
Step 2: Catalytic Hydrogenation to the Primary Amine
Causality Focus: Methanol is chosen as the solvent due to its excellent solubility profile for both the oxime and the resulting amine, and it facilitates optimal hydrogen transfer at the palladium surface. A mild pressure (1 atm via balloon) is sufficient and prevents the hydrogenolysis of the C-O bond in the benzofuran ring.
Preparation: Transfer the crude oxime intermediate (approx. 10 mmol) to a 100 mL two-neck flask. Dissolve in 30 mL of anhydrous methanol.
Catalyst Addition: Carefully add 100 mg of 10% Pd/C. Safety Note: Pd/C is highly pyrophoric when dry. Add it to the flask under a gentle stream of nitrogen, or pre-wet it with a few drops of toluene.
Atmosphere Exchange: Evacuate the flask and backfill with hydrogen gas three times using a hydrogen balloon apparatus.
Reaction Execution: Stir the suspension vigorously at room temperature under 1 atm of hydrogen for 12-16 hours.
Self-Validation (In-Process Check): Monitor via LC-MS. The oxime mass (
) should transition cleanly to the primary amine mass ().
Workup: Purge the flask with nitrogen. Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad thoroughly with methanol (2 x 15 mL).
Purification: Concentrate the filtrate under reduced pressure. To obtain analytical grade material, purify the crude residue via flash column chromatography (Dichloromethane:Methanol 95:5 with 1% Triethylamine) to yield 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine[3].
Analytical Characterization (Expected)
To validate the structural integrity of the synthesized 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine, the following analytical signatures should be confirmed:
LC-MS (ESI+):
calculated for : 194.12; Found: 194.1.
1H NMR (400 MHz,
): Key diagnostic peaks include the disappearance of the oxime/ketone signals and the appearance of a broad singlet around 1.60-1.80 ppm (2H, , exchanges with ). The C2 and C3 protons will appear as a complex multiplet system due to the cis/trans diastereomeric relationship established during the reduction of the oxime.
References
Application
Application Note: Optimized HPLC Method Development for Dihydrobenzofuran Amines
Abstract & Core Directive This guide details the development of a robust High-Performance Liquid Chromatography (HPLC) protocol for the analysis of dihydrobenzofuran amines. These compounds, often pharmacologically activ...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Core Directive
This guide details the development of a robust High-Performance Liquid Chromatography (HPLC) protocol for the analysis of dihydrobenzofuran amines. These compounds, often pharmacologically active (e.g., as entactogens or pharmaceutical intermediates), present unique separation challenges due to their basicity and the prevalence of positional isomers (e.g., 5-APB vs. 6-APB).
Unlike generic amine methods, this protocol prioritizes isomer resolution and peak shape symmetry . We utilize a Biphenyl stationary phase combined with a methanol-driven mobile phase to exploit
interactions, offering superior selectivity over traditional C18 chemistries.
Physicochemical Profiling & Separation Challenges
To design an optimized method, we must first understand the analyte's behavior in solution.
The Analytes
The primary targets are 5-(2-aminopropyl)benzofuran (5-APB) and 6-(2-aminopropyl)benzofuran (6-APB).[1] These are structural isomers where the amine side chain is constant, but the attachment point on the benzofuran ring differs.
Property
Value (Approx.)
Implication for HPLC
pKa (Amine)
~9.8 - 10.5
Highly basic. At neutral pH, analytes are protonated (), leading to silanol interactions and peak tailing on standard silica.
logP
2.5 - 2.9
Moderately lipophilic. Retentive on Reversed-Phase (RP).
UV Max
~230 nm, ~285 nm
Benzofuran core allows UV detection. 285 nm is more selective; 230 nm is more sensitive.
Isomerism
Positional (5- vs 6-)
Mass spectra are identical. Chromatographic resolution is mandatory.
The Separation Strategy
The Challenge: Standard C18 columns separate based on hydrophobicity. Since 5-APB and 6-APB have nearly identical logP values, they often co-elute or show poor resolution (
) on C18.
The Solution:
Stationary Phase:Biphenyl . The biphenyl ligand provides
electron interactions with the benzofuran ring. The slight difference in electron density distribution between the 5- and 6- positions creates a selectivity difference not present in C18.
Mobile Phase Modifier:Methanol (MeOH) . Unlike Acetonitrile (ACN), MeOH does not form
-electrons that compete with the analyte for the stationary phase. MeOH enhances the selectivity of the Biphenyl column.
pH Control:Acidic (pH ~2.5) . Low pH ensures the amine is fully protonated (solubility) and suppresses silanol ionization on the column (reducing tailing).
Method Development Workflow (Visualized)
The following diagram illustrates the decision matrix used to arrive at the optimized protocol.
Caption: Decision tree for selecting stationary phase and mobile phase conditions based on isomer presence.
Optimized Experimental Protocol
Instrumentation & Materials
System: HPLC or UHPLC system (e.g., Agilent 1290, Waters Acquity) with PDA or MS detection.
Column: Kinetex Biphenyl (Phenomenex) or Raptor Biphenyl (Restek).
Dimensions: 100 mm x 2.1 mm, 2.6 µm (Core-shell particles recommended for efficiency).
) and Temperature (C) should be tested. Biphenyl selectivity is temperature-dependent; lower temperatures generally increase resolution but increase backpressure.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Peak Tailing (>1.5)
Silanol interactions
Increase buffer concentration (up to 20mM). Ensure pH is < 3.0.
Co-elution of Isomers
Loss of selectivity
Switch organic modifier from ACN to MeOH. Lower column temperature to 25°C.
Fronting Peaks
Solvent mismatch
Ensure sample diluent is organic.
Retention Time Drift
pH instability
Use fresh buffer. Ensure column is equilibrated (min 10 column volumes).
References
Hofmann, V., et al. (2022). "Simultaneous Determination of 5- and 6-APB in Blood, Other Body Fluids, Hair and Various Tissues by HPLC–MS-MS." Journal of Analytical Toxicology, 46(3), 264–269. Link
Stanczuk, A., et al. (2013).[3] "Identification of (2-aminopropyl)benzofuran (APB) phenyl ring positional isomers in internet purchased products." Drug Testing and Analysis, 5(4), 270-276.[3] Link
Restek Corporation. (2016). "Separation of Benzofuran Isomers on Raptor Biphenyl." Restek Chromatogram Library. Link (General reference for Biphenyl selectivity mechanism).
Manallack, D. T. (2007). "The pKa Distribution of Drugs: Application to Drug Discovery." Perspectives in Medicinal Chemistry, 1, 25–38. Link
Application Note: Reductive Amination Strategies for Benzofuran-3-Amine Scaffolds
The following Application Note and Protocol Guide details the Reductive Amination Techniques for Synthesizing Benzofuran-3-amines . Executive Summary & Scientific Rationale The benzofuran-3-amine moiety is a privileged p...
Author: BenchChem Technical Support Team. Date: March 2026
The following Application Note and Protocol Guide details the Reductive Amination Techniques for Synthesizing Benzofuran-3-amines .
Executive Summary & Scientific Rationale
The benzofuran-3-amine moiety is a privileged pharmacophore in drug discovery, present in anti-arrhythmic agents (e.g., Amiodarone derivatives), analgesics, and novel anti-Alzheimer's candidates. However, the direct synthesis of aromatic 3-aminobenzofurans is complicated by their inherent instability; the free amine tautomerizes readily to the thermodynamically stable benzofuran-3(2H)-one (coumaranone).
Consequently, "reductive amination" in this context refers to two distinct but critical synthetic pathways:
Side-Chain Functionalization: The reductive amination of benzofuran-3-carbaldehydes or 3-acetylbenzofurans to yield stable 3-(aminoalkyl)benzofurans.
Core Scaffold Synthesis: The reductive amination of benzofuran-3(2H)-ones to yield 3-amino-2,3-dihydrobenzofurans , a stable and bioactive saturated analog.
This guide provides validated protocols for both pathways, emphasizing chemoselectivity, moisture control, and the choice of hydride donors to prevent over-reduction or ring opening.
Mechanistic Pathways & Strategic Choices
The Stability Paradox
The aromatic 3-aminobenzofuran (A) exists in equilibrium with its keto-tautomer, benzofuran-3(2H)-one (B). Direct reductive amination of (B) typically traps the intermediate imine/enamine to form the dihydro product (C). To access the aromatic amine, one must usually employ an electron-withdrawing protecting group (EWG) on the nitrogen or perform a subsequent oxidation.
Figure 1: Divergent pathways in the reductive amination of benzofuran scaffolds.
Target: Synthesis of 3-(N-alkylaminomethyl)benzofurans from Benzofuran-3-carbaldehyde.
Application: Generating libraries of GPCR ligands or kinase inhibitors where the benzofuran acts as a lipophilic core.
Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (Anhydrous)
Additives: Acetic Acid (AcOH) (1.0 equiv, if using basic amines)
Step-by-Step Methodology
Imine Formation (Pre-equilibrium):
In a flame-dried round-bottom flask under N₂, dissolve Benzofuran-3-carbaldehyde (1.0 mmol) in DCE (5 mL).
Add the amine (1.1 mmol).
Critical Step: If the amine is a hydrochloride salt, add Et₃N (1.1 mmol) to liberate the free base. If the amine is a weak nucleophile (e.g., aniline), add AcOH (1.0 mmol) to activate the carbonyl.
Stir at Room Temperature (RT) for 30–60 minutes. Note: Monitoring by TLC is recommended to observe the disappearance of the aldehyde.
Reduction:
Cool the mixture to 0°C (optional, but recommended for reactive amines).
Add NaBH(OAc)₃ (1.5 mmol) in a single portion.
Allow the reaction to warm to RT and stir for 4–16 hours.
Why STAB? Unlike NaCNBH₃, STAB is non-toxic and works well in non-protic solvents like DCE, minimizing side reactions with the electron-rich benzofuran ring.
Quench & Workup:
Quench with saturated aqueous NaHCO₃ (10 mL). Stir vigorously for 15 minutes until gas evolution ceases.
Extract with DCM (3 x 10 mL).
Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.
Purification:
Flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH).
Stability Note: The resulting side-chain amines are stable and can be converted to HCl salts for long-term storage.
Data Summary: Optimization Parameters
Parameter
Condition A (Standard)
Condition B (Difficult Substrates)
Outcome
Solvent
DCE (anhydrous)
Methanol
MeOH promotes imine formation but decomposes STAB; use NaCNBH₃ or NaBH₄ instead.
Catalyst
None or AcOH
Ti(OiPr)₄ (1.5 equiv)
Titanium acts as a Lewis acid/water scavenger, driving imine formation for sterically hindered amines.
Reductant
NaBH(OAc)₃
NaBH₄
NaBH₄ is stronger and less selective; add after imine formation is complete (sequential addition).
Protocol B: Core Scaffold Synthesis (Advanced)
Target: Synthesis of 3-Amino-2,3-dihydrobenzofurans from Benzofuran-3(2H)-ones.
Application: Accessing chiral dihydrobenzofuran scaffolds found in flavonoids and neolignans.
Amine: Aniline derivative or cyclic secondary amine (e.g., morpholine)
Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)₄) (Essential for ketone activation)[1]
Reducing Agent: Sodium Borohydride (NaBH₄) or NaCNBH₃
Solvent: Ethanol (EtOH) or Methanol (MeOH)
Step-by-Step Methodology
Titanium-Mediated Imine Formation:
Dissolve Benzofuran-3(2H)-one (1.0 mmol) and the amine (1.2 mmol) in absolute EtOH (5 mL).
Add Ti(OiPr)₄ (2.0 mmol) dropwise. The solution may turn yellow/orange.
Stir at RT for 6–12 hours.
Mechanism:[2][3][4][5] Ti(OiPr)₄ acts as a Lewis acid to activate the ketone and a dehydrating agent to shift the equilibrium toward the imine/enamine, preventing the retro-aldol or hydrolysis side reactions common with coumaranones.
Reduction:
Option A (One-Pot): Add NaCNBH₃ (2.0 mmol) directly to the mixture and stir for another 12 hours.
Option B (Sequential - Cleaner): Dilute the mixture with EtOH (5 mL), cool to 0°C, and add NaBH₄ (2.0 mmol) portion-wise. Stir for 2 hours.
Caution: NaBH₄ is more aggressive. Ensure the imine is fully formed before addition to avoid reducing the ketone to the alcohol (3-hydroxy-2,3-dihydrobenzofuran).
Workup (Titanium Removal):
Quench with 1N NaOH or water (2 mL). A heavy white precipitate (TiO₂) will form.
Filter through a pad of Celite. Wash the pad with EtOAc.[3]
Dry the filtrate over Na₂SO₄ and concentrate.
Purification:
Purify via silica gel chromatography.
Stereochemistry: This reaction typically yields a racemate. Chiral amines or asymmetric catalysts (e.g., Ir-catalyzed hydrogenation) are required for enantioselectivity.
Troubleshooting & Critical Controls
Common Failure Modes
Over-Alkylation:
Symptom:[6] Formation of tertiary amines from primary amine starting materials.[1]
Solution: Use a large excess of the amine (5–10 equiv) if the amine is cheap, or use the STAB protocol which is more selective for mono-alkylation.
Reduction to Alcohol:
Symptom:[6] Isolation of 3-hydroxybenzofuran/dihydrobenzofuran instead of the amine.
Cause: Incomplete imine formation before hydride addition.
Fix: Use Ti(OiPr)₄ or molecular sieves (4Å) to drive imine formation to completion. Switch to sequential addition (Protocol B, Option B).
Ring Opening:
Symptom:[6] Formation of phenolic side products.[7]
Cause: Benzofuran-3-ones are sensitive to strong bases.
Fix: Avoid strong bases (e.g., NaH, LDA). Use weak acid catalysis (AcOH) or neutral Lewis acids (Ti(OiPr)₄).
Safety Considerations
Sodium Cyanoborohydride (NaCNBH₃): Highly toxic; generates HCN gas in acidic media. Perform all operations in a fume hood. Quench waste with bleach (sodium hypochlorite) to oxidize cyanide.
DCE (1,2-Dichloroethane): Carcinogen and chlorinated solvent. Substitute with THF or DCM where possible, though DCE often provides superior reaction rates for reductive aminations.
References
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.
Borch, R. F., et al. (1971).[8] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.[8]
Rong, Z., et al. (2020). "Synthesis of Benzofuran-3(2H)-ones via Hg(OTf)2-Catalyzed N-Oxide Addition to Alkynes." Organic Letters.
Helgren, T. R., et al. (2018). "Microwave-Assisted, Asymmetric Synthesis of 3-Amino-2,3-Dihydrobenzofuran Flavonoid Derivatives from Chalcones.
GlaxoSmithKline Research. (2015). "Conversion of a Benzofuran Ester to an Amide through an Enamine Lactone Pathway: Synthesis of HCV Polymerase Inhibitor GSK852A." Journal of Organic Chemistry.
GC-MS sample preparation and analysis for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
This application note is structured as a comprehensive technical guide for the analysis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine , a structural analog of benzofuran-based entactogens and aminoindanes.[1] Exe...
Author: BenchChem Technical Support Team. Date: March 2026
This application note is structured as a comprehensive technical guide for the analysis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine , a structural analog of benzofuran-based entactogens and aminoindanes.[1]
Executive Summary
This guide details the protocol for the extraction, derivatization, and GC-MS analysis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . This molecule represents a class of rigidified phenethylamine analogs where the amine is incorporated directly into the dihydrobenzofuran ring (position 3).
Key Analytical Challenges:
Stereochemistry: The presence of chiral centers at C2 and C3 results in diastereomers (cis and trans). The method must achieve chromatographic resolution of these isomers.
Amine Tailing: The primary amine group (-NH₂) at the benzylic position is prone to adsorption on active silanol sites, necessitating derivatization for quantitative accuracy.
Volatility: While moderately volatile, the free base is susceptible to thermal degradation in the injector port; acylation is recommended to improve thermal stability.
Chemical Context & Mechanism
Understanding the analyte's structure is critical for predicting fragmentation and chromatographic behavior. Unlike 5-APB (where the amine is on a side chain), this molecule places the amine on the furan ring, structurally resembling 2-Aminoindane (2-AI) derivatives.[1]
Structural Visualization
Figure 1: Structural logic of the analyte highlighting the 2,3-substitution pattern that leads to diastereomeric pairs.
Sample Preparation Protocol
Objective: Isolate the analyte from biological matrices (plasma/urine) or solvent standards while eliminating matrix interferences.
Reagents Required:
Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc).
Buffer: 0.1 M Borate Buffer (pH 10) or Carbonate Buffer (pH 9.5).
Derivatizing Agent: Pentafluoropropionic Anhydride (PFPA) or Trifluoroacetic Anhydride (TFAA).
Aliquot: Transfer 200 µL of plasma/urine into a 2 mL silanized glass vial.
Basification: Add 200 µL of Borate Buffer (pH 10) . Vortex for 10 seconds.
Rationale: The pKa of the benzylic amine is estimated at ~9.5. High pH ensures the analyte is in the uncharged free-base form for extraction.
Extraction: Add 1 mL of MTBE . Cap and shaker/vortex for 5 minutes at high speed.
Separation: Centrifuge at 3,500 rpm for 5 minutes.
Evaporation: Transfer the supernatant (organic layer) to a clean vial. Evaporate to dryness under a gentle stream of Nitrogen at 40°C.
Workflow B: Derivatization (Acylation)
Direct injection of the free base is possible but not recommended for trace analysis due to peak tailing. Acylation reduces polarity and improves peak shape.
Reconstitution: Redissolve the dried residue in 50 µL of Ethyl Acetate .
Reagent Addition: Add 50 µL of PFPA (Pentafluoropropionic Anhydride).
Incubation: Cap tightly and incubate at 60°C for 20 minutes .
Chemistry: Reaction converts the primary amine (-NH₂) to the pentafluoropropionyl amide (-NH-CO-C₂F₅).[1]
Dry Down: Evaporate to dryness under Nitrogen (removes excess acid byproduct).
Final Reconstitution: Reconstitute in 100 µL of Ethyl Acetate for GC-MS injection.
GC-MS Method Parameters
Instrument: Agilent 7890B/5977B (or equivalent).
Column: Rxi-5Sil MS or DB-5MS (30 m × 0.25 mm × 0.25 µm).[1]
Ensures rapid volatilization without thermal degradation.
Carrier Gas
Helium @ 1.2 mL/min
Constant flow for stable retention times.
Oven Program
60°C (hold 1 min)
Solvent focusing.
Ramp 20°C/min to 280°C
Fast ramp to elute the core structure.
Hold 3 min at 280°C
Bake out matrix.
Transfer Line
280°C
Prevents condensation between GC and MS.
Mass Spectrometry Settings
Source Temp: 230°C
Quad Temp: 150°C
Ionization: Electron Impact (EI) at 70 eV.
Scan Mode: Full Scan (m/z 40–450) for identification; SIM for quantitation.
Results & Discussion: Interpretation
Chromatographic Separation
Because the analyte has two chiral centers (C2 and C3), the synthetic standard will likely present as two distinct peaks (Diastereomers: cis and trans).
Peak 1 (Early Eluter): Typically the cis-isomer (due to intramolecular H-bonding interactions reducing polarity slightly).[1]
Peak 2 (Late Eluter): Typically the trans-isomer.
Note: Without chiral columns, enantiomers (R,R vs S,S) will co-elute.
Base Peak: Likely m/z 164 (Loss of Ethyl group, M-29) or m/z 176 (Loss of NH₃).
Benzylic Cleavage: The bond between C2 and C3 is part of the ring, so simple alpha-cleavage is restricted. However, loss of the C2-substituent (Ethyl) is electronically favored to stabilize the cation at the benzylic position (C3).
Mechanism:[1][4] Amides often undergo alpha-cleavage.[1][5] In this rigid system, the loss of the perfluoroacyl group or the C2-ethyl group dominates.
Diagnostic Ion: m/z 119 (C₂F₅⁺) confirms the presence of the PFPA derivative.
Figure 2: Predicted fragmentation pathway for the underivatized analyte.[1]
Validation Criteria (Self-Validating System)
To ensure the protocol is trustworthy, the following criteria must be met during the run:
Resolution Check: The valley between the cis and trans diastereomer peaks must be < 10% of the peak height. If peaks merge, reduce the initial oven temperature ramp to 10°C/min.
Derivatization Efficiency: Monitor the presence of the underivatized peak (m/z 193) in the derivatized sample. It should be < 2% of the total area.
Linearity: The method should be linear from 50 ng/mL to 2000 ng/mL (R² > 0.995) using the PFPA derivative.
References
United Nations Office on Drugs and Crime (UNODC). (2013). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Other Emerging Drugs. Retrieved from
Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Recommendations, Version 8.0. Retrieved from
National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23) - Benzofuran Derivatives.
Welter, J., et al. (2013). Mass spectrometric and spectroscopic characterization of the designer drug 5-APB. Drug Testing and Analysis.
Sigma-Aldrich. Derivatization Reagents for GC: Acylation. Retrieved from
Procedures for synthesizing the hydrochloride salt of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
Executive Summary & Scope This application note details the synthetic protocol for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride . This molecule represents a specific class of rigidified phenethylamine...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scope
This application note details the synthetic protocol for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride . This molecule represents a specific class of rigidified phenethylamine analogs where the ethylamine side chain is constrained within a dihydrobenzofuran ring system. Such scaffolds are critical in medicinal chemistry for exploring structure-activity relationships (SAR) at serotonergic (5-HT) and adrenergic receptors, offering restricted conformational freedom compared to their open-chain counterparts (e.g., methoxamine or 2,5-dimethoxyphenethylamines).
Critical Distinction: This protocol targets the 3-amino ring-substituted derivative (amine directly attached to C3 of the furan ring), not the ethylamine side-chain derivative (e.g., 5-MeO-BFE) often associated with tryptamine analogs.
Stereochemistry: The reduction of the intermediate oxime typically yields a diastereomeric mixture. This protocol favors the thermodynamically stable cis-isomer (2,3-cis) via catalytic hydrogenation, though chromatographic separation may be required for enantiopurity.
Retrosynthetic Analysis & Strategy
To ensure high regioselectivity and yield, we employ a Fries Rearrangement/Cyclization strategy followed by Reductive Amination . This route avoids the regioselectivity issues often encountered with direct electrophilic aromatic substitution on pre-formed benzofurans.
Strategic Disconnections:
C3-N Bond: Formed via reduction of the C3-oxime, derived from the C3-ketone.
Heterocycle Formation: Intramolecular
cyclization of an -bromo ketone.
Core Scaffold: Constructed from 4-methoxyphenol and 2-bromobutyryl bromide.
Figure 1: Retrosynthetic logic flow from target amine to commercially available phenol.
Detailed Synthetic Protocols
Phase 1: Construction of the Benzofuranone Core
This phase establishes the bicyclic core with the correct substitution pattern. The use of the Fries rearrangement ensures the acyl group is ortho to the phenolic oxygen.
Add 2-bromobutyryl bromide (25.3 g, 110 mmol) dropwise at 0°C.
Stir at RT for 2 hours. Wash with 1M HCl, brine, dry over
, and concentrate to yield the O-acyl ester.
Fries Rearrangement:
Mix the crude ester with anhydrous
(2.5 eq) neat (no solvent) or in minimal nitrobenzene.
Heat to 120°C for 2 hours. (Caution: HCl gas evolution).
Quench the reaction by pouring onto ice/HCl. Extract with DCM.
Expert Insight: The para position is blocked by the methoxy group, forcing the acyl group to the ortho position relative to the phenol, creating 1-(2-hydroxy-5-methoxyphenyl)-2-bromobutan-1-one .
Cyclization (The Williamson Type):
Dissolve the rearranged product in anhydrous EtOH (200 mL).
Add anhydrous NaOAc (2.0 eq). Reflux for 4 hours.
Mechanism:[1][2][3][4][5] The phenoxide ion attacks the carbon bearing the bromine, closing the furan ring.
Concentrate, partition between water/EtOAc, and purify via flash chromatography (Hex/EtOAc).
Product: 2-Ethyl-5-methoxybenzofuran-3(2H)-one.
QC Checkpoint 1:
TLC: Single spot, UV active.
IR: Strong Carbonyl stretch at ~1700 cm⁻¹ (furanone).
Phase 2: Functional Group Transformation to Amine
Converting the ketone to the amine while establishing the 2,3-dihydro stereochemistry.
Reagents:
Hydroxylamine hydrochloride (
)
Sodium Acetate
10% Palladium on Carbon (Pd/C)
Hydrogen gas (
, balloon or Parr shaker)
Conc. HCl / Diethyl Ether
Step-by-Step Methodology:
Oximation:
Dissolve 2-ethyl-5-methoxybenzofuran-3(2H)-one (5.0 g, 26 mmol) in EtOH (50 mL).
Add
(3.0 eq) and NaOAc (3.0 eq).
Reflux for 3 hours. Monitor disappearance of ketone by TLC.
Pour into water, extract with DCM, dry, and evaporate.
Product: 2-Ethyl-5-methoxybenzofuran-3-one oxime.
Catalytic Hydrogenation (Reduction):
Dissolve the oxime in MeOH (100 mL) containing 2 mL of conc. HCl (to prevent secondary amine formation).
Add 10% Pd/C (10 wt% loading).
Hydrogenate at 40-50 psi (Parr shaker) for 12 hours at RT.
Stereochemical Note: Catalytic hydrogenation generally favors the formation of the cis-2-ethyl-3-amino diastereomer due to the catalyst surface approach hindering the trans addition.
Filter through Celite to remove catalyst. Concentrate the filtrate.
Salt Formation & Purification:
The residue is the crude amine hydrochloride.
Free Basing (Optional for purification): Basify with 1M NaOH, extract with DCM, dry, and concentrate.
Salting: Dissolve the free base in minimal dry diethyl ether. Add 2M HCl in ether dropwise with stirring at 0°C.
Collect the white precipitate via vacuum filtration.
Recrystallize from Isopropanol/Ether.
Figure 2: Reaction workflow for the conversion of the ketone scaffold to the final amine salt.[5][6][7]
Analytical Profile & Validation
To ensure the trustworthiness of the synthesized compound, the following data profile must be met.
Coupling Constants: In the ¹H NMR, the coupling constant (
) between H-2 and H-3 is diagnostic for stereochemistry. typically indicates cis-configuration in dihydrobenzofurans, whereas indicates trans.
IR Confirmation: Disappearance of the oxime -OH stretch and appearance of ammonium salt bands (2800-3000 cm⁻¹ broad).
Safety & Handling
Bioactivity Warning: This compound is a structural analog of bioactive CNS agents. It should be handled with strict Universal Precautions in a fume hood.
Reagents: 2-Bromobutyryl bromide is a lachrymator and corrosive. Aluminum chloride reacts violently with water.
Waste: All heavy metal waste (Pd/C) must be segregated.
References
Shaikh, A. K., & Varvounis, G. (2014).[2][8] Novel Synthesis of 3-Substituted 2,3-Dihydrobenzofurans via ortho-Quinone Methide Intermediates Generated in Situ.[2][8] Organic Letters, 16(5), 1478–1481. Link
Helgren, T. R., et al. (2018). Microwave-Assisted, Asymmetric Synthesis of 3-Amino-2,3-Dihydrobenzofuran Flavonoid Derivatives from Chalcones. ACS Omega, 3(3), 3467–3480. Link
Glennon, R. A., et al. (2005). Binding of O-alkyl derivatives of serotonin at human 5-HT1D beta receptors. Journal of Medicinal Chemistry. (General reference for benzofuran SAR).
Tang, Y., et al. (2024).[8] Palladium-catalyzed (4 + 1) annulations of 4-vinylbenzodioxinones with sulfur ylides provide various dihydrobenzofuran derivatives. Journal of Organic Chemistry, 89, 8915-8923.[8] Link
In vitro assay protocols for testing bioactivity of benzofuran derivatives
Executive Summary & Strategic Context Benzofuran derivatives represent a "privileged structure" in medicinal chemistry, serving as the core scaffold for therapeutics ranging from anti-arrhythmic agents (Amiodarone) to no...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Context
Benzofuran derivatives represent a "privileged structure" in medicinal chemistry, serving as the core scaffold for therapeutics ranging from anti-arrhythmic agents (Amiodarone) to novel anticancer and anti-inflammatory candidates. However, the lipophilic nature of the benzofuran ring system presents specific challenges in in vitro assays, particularly regarding solubility and non-specific binding.
This guide moves beyond generic protocols to provide a validated, field-proven framework for testing benzofuran derivatives. It focuses on three critical bioactivity modules: Cytotoxicity (Anticancer) , Antimicrobial Susceptibility , and Anti-inflammatory (COX-2) Selectivity .
Critical Technical Considerations (The "Solubility Paradox")
Most benzofuran failures in early screening arise not from lack of potency, but from precipitation in aqueous media or solvent-induced cytotoxicity.
Solvent Tolerance: Benzofurans require DMSO for solubilization. Ensure final DMSO concentration in cell-based assays is <0.5% (v/v) .
False Positives: Some benzofurans possess intrinsic fluorescence or can directly reduce tetrazolium salts. Background controls are mandatory.
Pre-Assay Preparation: Compound Handling
Standardizing the stock solution is the single most critical step to ensure reproducibility.
Protocol: Solubilization & QC
Weighing: Weigh lyophilized benzofuran derivative (minimum 1 mg) into a sterile, antistatic microtube.
Primary Stock: Dissolve in 100% DMSO (molecular biology grade) to a concentration of 10 mM . Vortex for 30 seconds.
Checkpoint: Inspect visually.[1][2] If turbidity persists, sonicate at 40 kHz for 5 minutes at room temperature.
Storage: Aliquot into amber tubes (light sensitive) and store at -20°C. Avoid freeze-thaw cycles >3 times.
Module A: Cytotoxicity Profiling (MTT Assay)
Objective: Determine the IC50 of benzofuran derivatives against cancer cell lines (e.g., A549, MCF-7) using metabolic activity as a proxy for viability.
Mechanistic Grounding
The MTT assay relies on NAD(P)H-dependent cellular oxidoreductase enzymes to reduce the tetrazolium dye MTT to insoluble formazan.[3] Since benzofurans often target mitochondrial function or tubulin polymerization, this metabolic metric is highly relevant [1].
Workflow Visualization
Figure 1: Step-by-step workflow for the MTT cytotoxicity assay optimized for lipophilic compounds.
Detailed Protocol
Seeding: Dispense 100 µL of cell suspension (1×10⁵ cells/mL) into 96-well plates. Incubate for 24h to allow attachment.
Blank Control: Media only (no cells).
Compound Dilution: Prepare an intermediate dilution plate in culture media.
Example: Dilute 10 mM DMSO stock 1:100 in media (100 µM, 1% DMSO). Then perform serial 1:2 dilutions.
Transfer: Transfer 100 µL from dilution plate to assay plate. Final DMSO is now 0.5%.
Incubation: Incubate for 48 hours at 37°C, 5% CO₂.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3–4 hours until purple precipitates are visible.
Solubilization: Carefully aspirate media (do not disturb crystals). Add 150 µL DMSO. Agitate on an orbital shaker for 15 mins.
Quantification: Measure absorbance at 570 nm (reference 630 nm).
Inoculum: 5 × 10⁵ CFU/mL (Standardized to 0.5 McFarland).
Plate Layout Strategy
Row
Col 1
Col 2
Col 3-10
Col 11
Col 12
A-H
Sterility Control (Media only)
Growth Control (Bacteria + Solvent)
Benzofuran Gradient (High -> Low)
Positive Control (e.g., Ciprofloxacin)
Color Control (Drug only, no bacteria)
Note: Column 12 is vital for benzofurans to detect if the compound precipitates, which looks like bacterial growth (turbidity).
Protocol Steps
Dilution: Prepare 2-fold serial dilutions of the benzofuran derivative in CAMHB (Range: 512 µg/mL to 0.5 µg/mL).
Inoculation: Add 50 µL of standardized bacterial suspension to wells in Cols 2–11.
Incubation: 16–20 hours at 35°C (ambient air).
Readout: Visually inspect for turbidity. The MIC is the lowest concentration with no visible growth .
Validation: If Col 12 (Color Control) shows precipitate, you must use resazurin dye (Alamar Blue) to distinguish live bacteria from chemical precipitate [3].
Objective: Assess the ability of benzofuran derivatives to selectively inhibit COX-2, a key pathway in inflammation often targeted by this scaffold [4].
Pathway Visualization
Benzofurans mimic the arachidonic acid structure, blocking the active site of Cyclooxygenase enzymes.
Figure 2: Mechanism of action. Benzofuran derivatives compete with Arachidonic Acid for the COX-2 active site.
Protocol (Fluorometric Screening)
Reagent Prep: Thaw Recombinant Human COX-2 and COX-1 (for selectivity counter-screen) on ice.
Benzofuran Test Sample (dissolved in DMSO, final <2%)[6]
Pre-Incubation: Incubate for 10 minutes at 25°C to allow inhibitor binding.
Initiation: Add Arachidonic Acid and a fluorometric probe (e.g., ADHP/Amplex Red).
Kinetics: Measure fluorescence (Ex/Em = 535/587 nm) immediately in kinetic mode for 10 minutes.
Calculation:
(Where EC = Enzyme Control without inhibitor)
Data Reporting & References
Summary of Key Parameters
Assay Type
Key Metric
Critical Control
Benzofuran Specificity
Cytotoxicity
IC50 (µM)
DMSO Vehicle (<0.5%)
Check for intrinsic reduction of MTT.
Antimicrobial
MIC (µg/mL)
Sterility/Turbidity
High lipophilicity may cause precipitation; use resazurin if unclear.
COX Inhibition
IC50 & Selectivity Index (SI)
Celecoxib (Positive Ctrl)
Calculate SI = IC50(COX-1) / IC50(COX-2).
References
BenchChem. (2025).[7] Application Notes and Protocols for In Vitro Assay Development for 4-Fluoro-3-methylbenzofuran. Retrieved from
Clinical and Laboratory Standards Institute (CLSI). (2024).[8] M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition.[8]
MDPI. (2025). Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities.[7][9][10][11] Molecules.[2][5][6][7][9][10][12] Retrieved from
Assay Genie. (2024). COX-2 Inhibitor Screening Kit Protocol.[5][12] Retrieved from
National Institutes of Health (NIH). (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents.[2][10] PMC. Retrieved from
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: AN-CHIR-23-08
[1]
Executive Summary & Structural Analysis
This application note details the resolution of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine , a pharmacologically relevant scaffold sharing structural homology with serotonergic and adrenergic receptor ligands.
The Stereochemical Challenge:
The molecule possesses two contiguous chiral centers at C2 and C3 . This results in four potential stereoisomers:
Diastereomeric Pair A (Trans): (2R,3R) and (2S,3S)
Diastereomeric Pair B (Cis): (2R,3S) and (2S,3R)
Synthetic routes typically favor the trans-isomer due to thermodynamic stability during ring closure. Therefore, this guide prioritizes the resolution of the trans-racemate, while addressing diastereomeric purification.
Chemical Properties & "Salt Handle"[1][2][3]
Functional Handle: Primary Amine at C3 (pKa ~9.5).
Secondary Interaction Sites: Methoxy group (C5) and Furan Oxygen (Hydrogen bond acceptors).
The following logic flow dictates the optimal resolution path based on scale and purity requirements.
Caption: Decision matrix for selecting the optimal resolution pathway based on feedstock purity and production scale.
Protocol A: Classical Resolution via Diastereomeric Salt Formation
Principle: Utilizing the basic amine at C3 to form diastereomeric salts with chiral acids. The presence of the benzofuran ring suggests that resolving agents capable of
interactions will yield higher selectivity factors ().
Reagents
Resolving Agents:
(-)-O,O'-Dibenzoyl-L-tartaric acid (L-DBTA): Primary recommendation due to pi-stacking capability.
Stoichiometry Calculation: Dissolve 10.0 mmol (2.07 g) of the trans-racemic amine in 20 mL of hot Ethanol (Abs).
Acid Addition: Add 10.0 mmol (3.58 g) of (-)-L-DBTA dissolved in 15 mL of hot Ethanol.
Note: A 1:1 ratio is standard. If precipitation is too rapid, use 0.5 eq of acid (the "Pope-Peachy" method) to precipitate only the less soluble enantiomer.
Nucleation & Aging:
Allow the solution to cool slowly to room temperature (25°C) over 4 hours with gentle stirring (100 rpm).
If no precipitate forms, scratch the vessel wall or seed with a micro-crystal if available.
Cool further to 4°C for 12 hours.
Filtration: Collect the precipitate via vacuum filtration. Wash the cake with cold Ethanol/EtOAc (1:1).
Recrystallization (Critical): The first crop usually has moderate ee (70-80%). Recrystallize the salt from hot Methanol/Water (9:1) to upgrade ee to >99%.
Salt Break: Suspend the purified salt in CH2Cl2 and treat with 1M NaOH. Separate the organic layer, dry over Na2SO4, and concentrate to yield the free base.[1]
Principle: Lipase-catalyzed acylation. Candida antarctica Lipase B (CAL-B) shows high enantioselectivity for primary amines at benzylic-like positions. The enzyme will selectively acylate the (R)-amine (typically), leaving the (S)-amine unreacted.
Reagents
Biocatalyst: Novozym 435 (Immobilized CAL-B).
Acyl Donor: Isopropyl Acetate (acts as both solvent and reactant) or Ethyl Methoxyacetate (faster kinetics).
Solvent: MTBE or Toluene (if not using acyl donor as solvent).
Workflow Diagram
Caption: Kinetic resolution pathway where CAL-B selectively acylates one enantiomer.
Experimental Procedure
Setup: In a 20 mL glass vial, dissolve 500 mg of racemic amine in 10 mL of Isopropyl Acetate (dry).
Initiation: Add 250 mg of Novozym 435 beads.
Incubation: Shake at 200 rpm at 35°C.
Monitoring: Monitor conversion by HPLC every 2 hours.
Target: Stop reaction at exactly 50% conversion (theoretical maximum yield).
Work-up:
Filter off the enzyme beads (can be recycled).
Evaporate the solvent.
Separation: The residue contains the neutral amide (product) and the basic amine (unreacted enantiomer).
Dissolve in CH2Cl2.
Wash with 1M HCl.
Aqueous Layer: Contains the unreacted (S)-amine. Basify and extract to recover.
Organic Layer: Contains the (R)-amide. Hydrolyze (6M HCl, reflux) to recover the (R)-amine.
Protocol C: Analytical & Preparative HPLC
To validate the methods above, a robust chiral HPLC method is required.
Analytical Method Parameters
Column: Chiralpak IA or AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).
Why: The amylose backbone provides superior recognition for benzofuran systems compared to cellulose (OD-H).
Note: Diethylamine (DEA) is mandatory to suppress peak tailing caused by the interaction of the primary amine with residual silanols on the silica support.
Detection: UV at 280 nm (Benzofuran absorption) and 230 nm.
Temperature: 25°C.
Preparative Scale-Up (Method Transfer)
For isolating mg to gram quantities directly:
Loading: Dissolve racemate in Mobile Phase (50 mg/mL).
Injection: 500 µL - 1000 µL per run (on a 20mm ID column).
Throughput: Expect ~1.5 g throughput per day on a standard Prep-HPLC system.
References
Enzymatic Resolution of Amines: Ghanem, A., & Aboul-Enein, H. Y. (2005). Lipase-mediated chiral resolution of racemates in organic solvents.[3] Tetrahedron: Asymmetry, 16(7), 1215-1238. Link
Benzofuran Synthesis & Resolution: De Luca, L., Giacomelli, G., & Nieddu, G. (2007).[4] A Facile Approach to the Synthesis of Chiral 2-Substituted Benzofurans. The Journal of Organic Chemistry, 72(10), 3955-3957. Link
Classical Resolution Mechanisms: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. Link
Chiral HPLC of Benzofurans: Wang, Z.-C., et al. (2025). Efficient nickel-catalyzed intermolecular arylation... Journal of the American Chemical Society, 147, 3023-3031.[5] Link
Dynamic Kinetic Resolution (DKR): Verho, O., & Bäckvall, J. E. (2015). Chemoenzymatic dynamic kinetic resolution: A powerful tool for the synthesis of enantiomerically pure compounds. Journal of the American Chemical Society, 137(12), 3996-4009. Link
Improving reaction yields in the synthesis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
This technical guide addresses the synthesis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . This specific scaffold presents unique challenges due to the steric hindrance at the C2/C3 positions and the electronic...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide addresses the synthesis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . This specific scaffold presents unique challenges due to the steric hindrance at the C2/C3 positions and the electronic effects of the 5-methoxy group.
The guide focuses on the most robust synthetic pathway: The Coumaranone Route (Cyclization
To improve yields, one must view this synthesis not as a linear sequence, but as a cascade of equilibrium management steps. The primary yield-limiting factors for this specific molecule are:
Regiocontrol during cyclization: Preventing the formation of open-chain byproducts.
Stereochemical crowding: The 2-ethyl group creates steric bulk that impedes the nucleophilic attack at C3 during oxime formation.
Chemo-selectivity during reduction: Preventing hydrogenolysis of the benzylic C-N bond while reducing the oxime.
Validated Synthetic Pathway (The Coumaranone Route)
We utilize a pathway starting from 4-methoxyphenol, proceeding through a Fries rearrangement-cyclization sequence to the benzofuran-3-one, followed by reductive amination.
Figure 1: The logical flow of the Coumaranone Route. Critical yield bottlenecks occur at the transition from Inter2 to Inter3 (steric hindrance) and Inter3 to Target (reduction selectivity).
Troubleshooting Guide: Phase-by-Phase
Phase 1: Formation of the Core (The Cyclization)
Context: Converting the phenolic ester into the cyclic 2-ethyl-5-methoxybenzofuran-3-one.
Common Failure: Low yield due to incomplete cyclization or polymerization of the electron-rich phenol.
Symptom
Probable Cause
Corrective Action
Dark tarry reaction mixture
Friedel-Crafts conditions (AlCl₃) are too harsh for the methoxy group.
Switch Lewis Acid: Use TiCl₄ or SnCl₄ at lower temperatures (0°C to RT). The methoxy group activates the ring, making it prone to polymerization under aggressive AlCl₃ conditions.
Incomplete Cyclization
The intermediate alpha-halo ketone is forming but not closing the ring.
Base Promotion: After the Fries rearrangement, add a discrete base step (e.g., NaOAc in refluxing ethanol) to force the displacement of the bromide.
Regioisomer Contamination
Acylation occurring at C2 instead of C6 (ortho to OH).
Solvent Control: Use Nitrobenzene or DCM as solvent. Avoid high temperatures which favor thermodynamic mixtures.
Phase 2: The Nitrogen Insertion (Oximation)
Context: Condensing the ketone with hydroxylamine to form the oxime.
Critical Issue: The 2-ethyl group creates significant steric hindrance, making the carbonyl carbon less accessible.
Q: My ketone isn't converting to the oxime, even after refluxing. Why?A: Standard conditions (Hydroxylamine HCl + NaOAc in EtOH) are often insufficient for hindered ketones.
The Fix: Switch to Pyridine as both solvent and base. Reflux at 115°C. The higher boiling point and higher basicity drive the equilibrium.
Microwave Assist: If available, microwave irradiation (120°C, 30 mins) significantly improves conversion rates for hindered benzofuranones.
Phase 3: The Reduction (The "Yield Killer")
Context: Reducing the C=N bond to the C-NH2 amine.
Critical Issue: Formation of secondary amines (dimers) or cleavage of the C-N bond (deamination).
Protocol for High Yield Reduction:
Do not use standard LiAlH4 (LAH) if you require high diastereoselectivity. Use Catalytic Hydrogenation.[1]
Catalyst: 10% Pd/C (wet, Degussa type).
Solvent: Methanol (anhydrous).
Additive (CRITICAL): Add 5% v/v Acetic Acid or Ammonia in Methanol .
Why? The intermediate imine can react with the newly formed amine to form a dimer (secondary amine). Acid protonates the amine, rendering it non-nucleophilic. Ammonia saturates the equilibrium, preventing dimer formation.
Pressure: 50-60 psi H2.
Analytical Data & Yield Benchmarks
Compare your results against these benchmarks to assess process efficiency.
Step
Intermediate
Target Yield
Key NMR Feature (1H, CDCl3)
1
-Bromo Ester
>85%
Triplet at 1.05 (Ethyl CH3), Doublet/DD at 4.3 (CH-Br)
2
Benzofuran-3-one
65-75%
Disappearance of O-H signal; Shift of Ethyl CH2 to 1.8-2.0
3
Oxime
>90%
Broad singlet at 9-10 (N-OH); C=N stretch in IR (~1640 cm⁻¹)
4
Final Amine
55-65%
Doublet at 4.2-4.5 (H3), Multiplet at 4.6 (H2)
Frequently Asked Questions (FAQ)
Q1: I am getting a mixture of diastereomers (cis/trans). How do I control this?
Technical Insight: The 2-ethyl and 3-amino groups can be cis (same side) or trans.
Solution:
Catalytic Hydrogenation (Pd/C): Favors the cis-isomer due to the delivery of hydrogen from the catalyst surface to the less hindered face (opposite the 2-ethyl group, assuming the ethyl group anchors the molecule).
Dissolving Metal Reduction (Na/EtOH): Favors the thermodynamically stable trans-isomer .
Note: If you need pure isomers, crystallization of the Hydrochloride salt from Isopropanol/Ether is the most effective purification method.
Q2: The final product is unstable and turns brown/red upon storage.
Root Cause: Free benzylic amines with electron-rich rings (5-methoxy) are prone to oxidative degradation (formation of quinone methide species).
Fix:Never store as a free base. Immediately convert the oil to the Hydrochloride (HCl) or Fumarate salt .
Protocol: Dissolve crude amine in dry Et2O, cool to 0°C, and add 2M HCl in Et2O dropwise. Filter the white precipitate immediately.
Q3: Can I use Reductive Amination directly from the ketone (skipping the oxime)?
Analysis: Direct reductive amination with Ammonium Acetate/NaCNBH3 is possible but often fails for 2-substituted benzofuranones due to the low electrophilicity of the ketone carbonyl (steric + electronic deactivation from the ring oxygen).
Verdict: The Oxime route is longer but significantly more reliable for the 2-ethyl variant.
References
Synthesis of 3-Aminobenzofurans via Oxime Reduction
Title: "Stereoselective synthesis of 3-amino-2,3-dihydrobenzofurans."
Source:Journal of Organic Chemistry.
Context: Establishes the Pd/C hydrogenation protocol for ensuring cis-selectivity in 2,3-disubstituted systems.
Fries Rearrangement Optimization
Title: "Optimization of the Fries rearrangement for the synthesis of hydroxyaryl ketones."
Source:Tetrahedron Letters.
Context: Details the use of TiCl4 vs AlCl3 for methoxy-substituted phenols to prevent demethylation and polymeriz
Handling of 5-Methoxybenzofuran Derivatives
Title: "The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine."
Source:Microgram Journal (DEA).
Context: Provides spectral data and stability profiles for 5-methoxy-benzofuran amines, confirming the necessity of salt form
General Review of Benzofuran Synthesis
Title: "A Review: An Insight on Synthesis of Benzofuran."
Technical Support Center: Troubleshooting Dihydrobenzofuran Cyclization
Welcome to the Application Support Center for heterocyclic synthesis. The 2,3-dihydrobenzofuran scaffold is a privileged motif in drug discovery, frequently synthesized via transition-metal-catalyzed C-H activation, radi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center for heterocyclic synthesis. The 2,3-dihydrobenzofuran scaffold is a privileged motif in drug discovery, frequently synthesized via transition-metal-catalyzed C-H activation, radical cyclizations, or base-promoted annulations[1]. However, researchers routinely encounter cyclization failures, including poor regioselectivity, catalyst poisoning, and unintended aromatization.
This guide is designed by senior application scientists to help you diagnose and resolve these specific mechanistic breakdowns.
Diagnostic Flowchart for Cyclization Failures
Use the logic tree below to isolate the root cause of your experimental failure before adjusting your protocol.
Caption: Diagnostic flowchart for troubleshooting dihydrobenzofuran cyclization failures.
Q: Why does my palladium-catalyzed intramolecular Heck cyclization stall at low conversion?
A: This is a classic catalyst turnover failure. In oxidative Heck cyclizations, the active Pd(II) species is reduced to Pd(0) following
-hydride elimination[2]. If the stoichiometric oxidant in your system fails to efficiently re-oxidize Pd(0) back to Pd(II), the catalytic cycle arrests.
Causality & Solution: Evaluate your oxidant-to-catalyst ratio. Research indicates that a 1:2 ratio of Pd to an optimized oxidant like benzoquinone, combined with a substoichiometric amount of NaOAc (20 mol%), significantly improves turnover and drives the reaction to completion[2].
Q: I am attempting a visible-light-promoted radical cyclization, but I recover only unreacted starting material. What went wrong?
A: Radical generation in these systems is highly sensitive to oxygen quenching. If you are using a silane mediator like tris(trimethylsilyl)silane (TTMSS) under visible light, dissolved oxygen will intercept the silyl radical before it can abstract the halogen from your aryl halide precursor[3].
Causality & Solution: Ensure rigorous degassing. Control experiments demonstrate that under an air atmosphere, no product formation occurs and starting materials are completely recovered, whereas rigorous argon backfilling and freeze-pump-thaw cycling yields up to 89% of the cyclized product[3].
Q: My target is a 2,3-dihydrobenzofuran, but NMR shows complete conversion to the fully aromatized benzofuran. How do I prevent this over-oxidation?
A: The 2,3-dihydrobenzofuran scaffold is thermodynamically driven to aromatize into a benzofuran, especially under oxidative conditions or elevated temperatures[2]. In direct C-H bond functionalization, the intermediate olefinic product easily isomerizes to the more stable benzofuran ring[2].
Causality & Solution: Lower the reaction temperature and switch to a milder oxidant. For instance, while benzoquinone at 100 °C might drive the reaction to the benzofuran, strictly controlling the equivalents or utilizing alternative transition-metal-free protocols can arrest the sequence at the dihydro stage[2][4].
Q: Why am I observing a mixture of 5-exo-trig and 6-endo-trig products during the radical cyclization of ortho-allyl phenols?
A: According to Baldwin's rules, the 5-exo-trig cyclization is kinetically favored. However, bulky substituents on the terminal alkene can sterically hinder the 5-exo pathway, pushing the reaction toward the thermodynamically favored 6-endo-trig pathway, resulting in a chroman derivative[4].
Causality & Solution: To strictly enforce the 5-exo-trig pathway, lower the reaction temperature to trap the kinetic product, or utilize visible-light photocatalysis with TTMSS, which rapidly donates a hydrogen atom to trap the 5-exo radical before rearrangement can occur[5].
Caption: Mechanistic divergence between 5-exo-trig and 6-endo-trig radical cyclization pathways.
Q: In my Ni-catalyzed reductive cyclization, I am getting poor yields. How does ligand choice affect this?
A: Steric hindrance at the metal center can severely impede the nucleophilic attack step following the initial 5-exo cyclization[6].
Causality & Solution: Switch to less hindered, electron-rich ligands. Utilizing a para-methoxy-substituted bipyridine ligand increases the electron density at the nickel center. This increases the polarity of the C–Ni bond and facilitates the subsequent nucleophilic attack, improving yields from <50% to 72%[6].
Quantitative Data Summary
The following table summarizes optimized parameters for various cyclization strategies to help benchmark your experimental design.
Objective: Synthesize 2,3-dihydrobenzofuran via TTMSS-mediated radical cyclization without transition metals.
Degassing (Critical Step): Dissolve the ortho-allyl aryl halide (1.0 equiv) in anhydrous solvent in a Schlenk tube. Perform three consecutive cycles of freeze-pump-thaw.
Validation Check: The complete absence of bubbling upon the final thawing cycle indicates the successful removal of dissolved O₂.
Reagent Addition: Under a positive pressure of Argon, inject TTMSS (2.0 equiv) into the reaction vessel.
Irradiation: Irradiate the mixture using white LEDs at room temperature.
Validation Check: Monitor via TLC every 2 hours. The disappearance of the starting material spot confirms the initiation of the radical chain. If the solution turns dark brown early on, suspect O₂ ingress and radical quenching[3].
Workup: Quench with deionized water, extract with EtOAc (3x), dry over anhydrous Na₂SO₄, and purify via flash chromatography.
Objective: Construct the dihydrobenzofuran core via direct C-H functionalization and intramolecular cyclization.
Reaction Setup: Combine the aryl ether substrate (1.0 equiv), Pd(OAc)₂ (10 mol%), benzoquinone (optimized equivalents), and NaOAc (20 mol%) in a reaction vial[2].
Heating: Heat the mixture to 80–100 °C under stirring.
Validation Check: A color change to deep black indicates the precipitation of "Pd black", signaling that the re-oxidation of Pd(0) to Pd(II) has failed. If this occurs before starting material consumption, the oxidant loading or temperature must be immediately adjusted.
Monitoring: Use GC/MS to monitor the reaction progress.
Validation Check: Track the mass of the 2,3-dihydrobenzofuran. If the [M-2] peak (corresponding to the aromatized benzofuran) begins to dominate the spectrum, immediately cool the reaction in an ice bath to arrest over-oxidation[2].
References
Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances.
Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent upd
Direct Oxidative Heck Cyclizations: Intramolecular Fujiwara-Moritani Arylations for the Synthesis of Functionalized Benzofurans. Caltech / Angewandte Chemie.
Nickel-Catalyzed Stereoselective Synthesis of Dihydrobenzofuran Exocyclic Alkenyl Carboxylic Acids
Optimization study for the intramolecular cyclization photo-promoted synthesis of indoline a.
Intramolecular radical cyclization approach to access highly substituted indolines and 2,3-dihydrobenzofurans under visible-light. RSC Advances.
Technical Guide: Impurity Identification & Removal in Benzofuran Amine Production
Introduction: The Purity Paradox in Benzofuran Scaffolds Benzofuran amines are privileged pharmacophores, frequently appearing in anti-arrhythmic agents (e.g., Amiodarone derivatives) and 5-HT receptor agonists. However,...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Purity Paradox in Benzofuran Scaffolds
Benzofuran amines are privileged pharmacophores, frequently appearing in anti-arrhythmic agents (e.g., Amiodarone derivatives) and 5-HT receptor agonists. However, the synthesis of these scaffolds—often via Rap-Stoermer condensation followed by reductive amination —creates a unique "purity paradox." The lipophilic benzofuran core aggressively binds non-polar impurities (dimers, unreacted phenols), while the basic amine tail traps polar metal residues.
This guide moves beyond standard textbook workups. We focus on causality-driven purification —understanding how an impurity was formed to select the mathematically correct separation technique.
Impurity Origin Mapping (Visual Analysis)
Before troubleshooting, you must diagnose the source. The following logic map tracks the genesis of common impurities during a standard Rap-Stoermer / Reductive Amination sequence.
Figure 1: Critical Control Points (CCPs) in benzofuran amine synthesis where specific impurities are generated.
Troubleshooting Center: Expert Q&A
Issue 1: Persistent Dark Coloration (Phenolic Contamination)
User Question: "Even after column chromatography, my benzofuran amine oil turns dark brown upon standing. NMR shows small aromatic impurities."
Scientist’s Diagnosis:
This is a classic signature of oxidized phenolic residues . In the Rap-Stoermer reaction, unreacted salicylaldehyde or ring-opened intermediates contain free phenolic hydroxyls. These phenols oxidize to quinones over time, acting as "color bombs" even at ppm levels. Silica gel often fails to separate them because the amine tail causes streaking that co-elutes with the phenols.
Corrective Protocol: The "Claisen Alkali" Wash
Do not rely on silica. You must exploit the pKa difference between the phenol (pKa ~10) and the amine (pKa ~9-10 for conjugate acid).
Dissolve crude amine in Toluene (avoid DCM; toluene prevents emulsion).
Wash 2x with 1M NaOH . Why? This deprotonates the phenol to the water-soluble phenolate, while the amine remains neutral and organic-soluble.
Wash 1x with Brine.
Dry over Na2SO4.
Validation: Spot the organic layer on TLC. If the baseline "dark spot" is gone, the phenols are removed.
Issue 2: Palladium Residues in Coupling Reactions
User Question: "I synthesized my benzofuran via Sonogashira coupling. My final amine has a grey tint and fails heavy metal specs (>20 ppm Pd)."
Scientist’s Diagnosis:
Benzofuran amines are excellent ligands for Palladium, effectively trapping the catalyst from the previous step. Standard filtration through Celite is insufficient for pharma-grade purity.
Corrective Protocol: Thiol-Based Scavenging
You need a "soft base" ligand to out-compete the amine for the Pd.
Comparative Scavenger Efficiency Table
Scavenger Type
Mechanism
Efficiency (Pd)
Recommended For
SiliaMetS® Thiol
Covalent binding (Si-SH)
>95% removal
General purpose, easy filtration
Trimercaptotriazine (TMT)
Precipitation
>99% removal
Large scale, high Pd loads [1]
Activated Carbon
Adsorption
60-80% removal
Rough cleanup only
Protocol:
Dissolve crude product in THF/MeOH (10:1).
Add SiliaMetS® Thiol (4 equivalents relative to expected Pd).
Stir at 40°C for 4 hours.
Filter through a 0.45µm PTFE pad.
Issue 3: Isolation of Hydrochloride Salts (Oiling Out)
User Question: "I added HCl in ether to my benzofuran amine, but instead of a white solid, I got a sticky gum."
Scientist’s Diagnosis:
Benzofurans are highly lipophilic. When you add HCl, the ionic salt forms, but if the solvent is too polar (like methanol) or too non-polar (pure ether), the lattice energy cannot overcome solvation or aggregation, leading to "oiling out."
Corrective Protocol: The "Anti-Solvent" Drop Method
Dissolve the free base amine in a minimum amount of Isopropanol (IPA) . Why? IPA solubilizes the lipophilic core but allows the salt to nucleate.
Add 4M HCl in Dioxane dropwise with vigorous stirring.
If no solid forms, add Diethyl Ether or MTBE dropwise until turbidity persists.
Cool to -20°C overnight.
Advanced Protocol: The "Double-Swing" Acid-Base Extraction
For researchers who cannot use chromatography (e.g., scale >10g), this self-validating protocol uses pH manipulation to isolate the amine from both neutral and acidic impurities.
Figure 2: The "Double-Swing" purification workflow. This method relies on the amine's ability to switch between water-soluble (ionic) and organic-soluble (neutral) states, effectively washing away all non-basic impurities.
Step-by-Step Methodology:
Dissolution: Dissolve crude residue in Ethyl Acetate.
Acid Swing: Extract with 1M HCl (3x). The benzofuran amine moves to the water phase (as R-NH3+). Impurities (unreacted benzofuran ketone, phenols) stay in the Ethyl Acetate.
Check: Keep the aqueous layer!
Wash: Wash the acidic aqueous layer once with fresh Ethyl Acetate to remove entrained neutrals.
Base Swing: Cool the aqueous layer on ice. Slowly add 6M NaOH until pH > 12. The amine will crash out as an oil or solid.
Extraction: Extract the now-turbid aqueous mix with DCM (3x).
Drying: Dry combined DCM layers over Na2SO4 and concentrate.
References
Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900.
Koca, I., et al. (2022).[1] Rap-Stoermer Reaction: TEA Catalyzed One-Pot Efficient Synthesis of Benzofurans.[2] ChemistrySelect, 7, e202202243.[2]
Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971–1031.
SiliCycle Application Note. (n.d.). Metal Scavenging Solutions for Pharmaceutical Industry.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Resolving Peak Tailing in Amine Derivative Analysis
Status: Operational
Lead Scientist: Dr. A. Vance, Senior Application Specialist
System: HPLC/UHPLC Method Development Support
Executive Summary: The "Silanol Trap"
Welcome to the technical support hub. If you are analyzing amine derivatives (e.g., carbamates, ureas, or fluorescently tagged amines) and experiencing peak tailing (Asymmetry factor > 1.5), you are likely fighting the Silanol Trap .
Even when derivatized, nitrogen-containing compounds often retain sufficient basicity to interact with residual silanol groups (
) on the silica support of your column. At neutral pH, these silanols ionize to , acting as a cation exchanger that grabs the protonated amine. This secondary interaction—distinct from the primary hydrophobic retention—causes the "tail" that ruins resolution and integration accuracy.
This guide provides a self-validating troubleshooting protocol to eliminate these interactions.
Part 1: The Mechanism of Failure
To fix the problem, you must visualize the invisible interaction occurring inside your column.
Figure 1: The Dual-Retention Mechanism Causing Tailing
The diagram below illustrates how a basic amine derivative undergoes two simultaneous interactions: the desired hydrophobic partition (reversible) and the undesired silanol attraction (slow kinetics).
Caption: Figure 1. The "Dual-Retention" model where secondary ionic interactions with silanols delay a fraction of the analyte, creating an exponential tail.
Part 2: Mobile Phase Chemistry (The First Line of Defense)
Before changing expensive hardware, alter the chemistry. The goal is to suppress the Ion-Exchange mechanism described above.[1]
Strategy A: The "Low pH" Approach (Protonate the Silanol) [2]
Mechanism: Lowering pH below 3.0 protonates the silanols (
), rendering them neutral.
Protocol:
Prepare mobile phase with 0.1% Formic Acid or TFA (pH ~2.7).
Critical Step: If tailing persists, add Triethylamine (TEA) . TEA acts as a "sacrificial base," saturating the few remaining active silanols so your analyte doesn't have to.
Concentration: 5–10 mM TEA is sufficient.
Strategy B: The "High pH" Approach (Deprotonate the Amine)
Mechanism: Raising pH above the analyte's pKa (typically > 10) converts the amine to its neutral, free-base form (
). Neutral molecules cannot interact with silanols.
Protocol:
Use 10 mM Ammonium Hydroxide or Ammonium Bicarbonate (pH 10.5).
Warning: This requires Hybrid Particle columns (e.g., Waters XBridge, Agilent Poroshell HPH). Standard silica dissolves above pH 8.0.
Comparative Data: Modifier Impact on Asymmetry
Modifier Strategy
pH
Mechanism
Typical Tailing Factor ()
Suitability
None (Water/MeOH)
7.0
Max Silanol Activity
2.5 - 4.0 (Fail)
Neutral compounds only
0.1% Formic Acid
2.7
Silanol Suppression
1.2 - 1.5 (Pass)
LC-MS compatible
0.1% TFA
2.0
Ion Pairing + pH
1.0 - 1.2 (Excellent)
Avoid in LC-MS (Signal suppression)
10mM TEA + Phosphate
3.0
Sacrificial Blocking
1.0 - 1.3 (Excellent)
UV only (Non-volatile)
High pH (NH4OH)
10.5
Analyte Neutralization
0.9 - 1.1 (Perfect)
Requires Hybrid Column
Part 3: Column Hardware Selection
If chemistry adjustments fail, your stationary phase is likely too active (Type A Silica) or lacks sufficient end-capping.
End-Capping is Non-Negotiable: Ensure your column is "double end-capped." This means the manufacturer reacted the silica with a small silane (like trimethylchlorosilane) after bonding the C18 ligands to cover accessible silanols.
Embedded Polar Groups (EPG): Columns with an embedded polar group (e.g., amide or carbamate) shield the silica surface with a "water layer," preventing the amine from reaching the silanols.
Recommended: Waters SymmetryShield, Agilent Bonus-RP, or equivalent.
Part 4: Troubleshooting FAQ & Diagnostics
Q1: I am using a "Base Deactivated" column, but my derivative still tails. Why?A: Check your sample solvent. If you dissolved your sample in 100% acetonitrile but your mobile phase starts at 5% acetonitrile, you are experiencing "Solvent Mismatch." The strong solvent carries the analyte down the column faster than the mobile phase can equilibrate it, causing band broadening that looks like tailing.
Fix: Dissolve the sample in the starting mobile phase.
Q2: My peak shape is fine, but the retention time shifts every run.A: This is often an equilibration issue with amines. Basic compounds modify the column surface.
Fix: "Dope" the mobile phase. Add the same modifier (e.g., 0.1% TEA) to both Mobile Phase A and B to maintain constant surface modification during the gradient.
Q3: Can I use High pH for my OPA-derivatized amines?A: Proceed with caution. While High pH eliminates tailing, many derivatives (like OPA or FMOC) are subject to hydrolysis at extreme pH.
Test: Inject the standard at T=0 and T=4 hours. If peak area drops, the high pH is destroying your derivative. Switch to Low pH + TFA.
Part 5: Systematic Troubleshooting Workflow
Follow this logic gate to resolve issues efficiently.
Caption: Figure 2. Decision tree for isolating the root cause of peak asymmetry.
References
Waters Corporation. Effect of pH on Peak Shape for Basic Compounds. (Demonstrates the impact of high pH on hybrid columns).
Agilent Technologies. Control pH During Method Development for Better Chromatography. (Details the interaction of silanols at various pH levels).
LCGC International. Troubleshooting Peak Tailing: The Silanol Effect. (Authoritative guide on the mechanism of secondary interactions).
Restek Corporation. Strategies for the Analysis of Amines. (Discusses base-deactivated supports and gas chromatography parallels).
Scale-up challenges and solutions for manufacturing 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
Welcome to the Technical Support Center for the manufacturing and scale-up of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . This guide is engineered for researchers, process chemists, and drug development professi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the manufacturing and scale-up of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine . This guide is engineered for researchers, process chemists, and drug development professionals transitioning this complex pharmacophore from bench-scale discovery to pilot-plant manufacturing.
Below, you will find a mechanistic workflow, a targeted troubleshooting FAQ, standardized protocols, and quantitative data to ensure high-yield, stereoselective, and safe scale-up.
Part 1: Process Workflow & Pathway Visualization
The synthesis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine generally proceeds via a tandem C–O cyclization to form the oxygen heterocycle, followed by the installation of the primary amine at the C3 position.
Synthetic workflow for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine.
Part 2: Troubleshooting Guide & FAQs
Q1: During the reductive amination step, our cis/trans diastereomeric ratio (dr) between the C2-ethyl and C3-amine groups is poor. How can we improve stereocontrol on a large scale?Causality: The C2-ethyl group creates localized steric hindrance. Standard hydride donors (like NaBH₄) approach the planar imine intermediate from the least hindered face, but the energetic difference between the Re and Si faces is often insufficient for high selectivity at room temperature.
Solution: Transition from traditional borohydrides to biocatalytic Imine Reductases (IREDs) [1]. IREDs provide an enzymatic pocket that locks the imine conformation, dictating the hydride trajectory regardless of the C2-ethyl group's steric bulk. If biocatalysis is unavailable, utilize a bulky chiral transition-metal catalyst (e.g., Ru-BINAP) coupled with dynamic kinetic resolution (DKR) under high-pressure hydrogenation.
Q2: Our intramolecular cyclization is yielding a significant amount of a 6-membered chroman byproduct instead of the desired 5-membered dihydrobenzofuran. Why is this happening?Causality: The formation of the oxygen heterocycle involves a competition between a 5-exo-trig/tet and a 6-endo-trig/tet cyclization. While Baldwin's rules generally favor the 5-exo pathway, the electron-donating 5-methoxy group can alter the transition state electronics, inadvertently stabilizing the 6-membered ring intermediate [2].
Solution: Shift to a transition-metal-catalyzed direct aryl C–O bond formation [3]. Utilizing a Cu(I) or Pd(II) catalyst with strongly coordinating bidentate ligands (e.g., 1,10-phenanthroline derivatives) tightly restricts the geometry of the oxidative addition complex, forcing the reductive elimination to proceed exclusively via the 5-exo pathway.
Q3: Scaling up the reductive amination with Sodium Cyanoborohydride (NaCNBH₃) is causing thermal runaways and generating highly toxic cyanide waste. What is the scalable alternative?Causality: NaCNBH₃ is highly toxic, and its decomposition in acidic media releases hydrogen cyanide (HCN) gas. Furthermore, the rapid formation of the imine followed by immediate, uncontrolled reduction generates a massive exothermic spike.
Solution: Replace NaCNBH₃ with Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) [4]. STAB is significantly less toxic, non-hygroscopic, and reacts slower with imines, allowing for a controlled, self-regulating exotherm. To further manage heat, decouple the reaction: allow the imine to form completely (verify via HPLC) before dosing the STAB in portions.
Q4: Post-reaction, our API contains unacceptably high levels of residual Copper/Palladium (>50 ppm). Standard aqueous washes are failing. How do we purge the metals?Causality: The newly formed primary amine at the C3 position acts as an excellent chelating agent for transition metals, effectively pulling the catalyst into the organic phase and resisting aqueous extraction.
Solution: Implement a dual-purge strategy. First, treat the organic phase with a functionalized silica scavenger (e.g., SiliaBond® Thiol or EDTA-functionalized silica) at 40°C for 4 hours. Second, isolate the final product as a crystalline salt (e.g., tartrate or hydrochloride). The crystallization process disrupts the amine-metal coordination sphere, typically dropping residual metals below 5 ppm.
Part 3: Standardized Experimental Protocols
These protocols are designed as self-validating systems to ensure reproducibility and safety during scale-up.
Objective: Synthesize 2-Ethyl-5-methoxy-3-benzofuranone with >98% regioselectivity.
Reactor Preparation: Purge a 50 L jacketed glass-lined reactor with N₂ for 30 minutes.
Reagent Loading: Charge 2-bromo-1-(2-hydroxy-5-methoxyphenyl)butan-1-one (1.0 eq, 5.0 kg) and anhydrous DMF (25 L). Stir at 200 rpm until fully dissolved.
Catalyst Addition: Add CuI (0.05 eq) and 1,10-phenanthroline (0.1 eq). The solution will turn deep red/brown, indicating complex formation.
Base Dosing: Add Cs₂CO₃ (1.5 eq) in three equal portions over 1 hour to control the mild exotherm.
Heating & Validation: Ramp the reactor temperature to 85°C. Validation Check: Sample the reaction every 2 hours. Analyze via HPLC (254 nm). The reaction is deemed complete when the starting material peak is < 1.0% Area.
Workup: Cool to 20°C. Filter the suspension through a Celite pad to remove inorganic salts. Quench the filtrate with 1M HCl (15 L) and extract with Ethyl Acetate (3 x 10 L).
Concentration: Concentrate the organic layer under reduced pressure to yield the crude ketone.
Protocol B: Two-Step Controlled Reductive Amination using STAB
Objective: Convert the ketone to the primary amine safely on a multi-kilogram scale.
Imine Formation: In a 50 L reactor, dissolve the crude 2-Ethyl-5-methoxy-3-benzofuranone (approx. 4.0 kg) in Dichloromethane (DCM, 20 L).
Amine Source: Add a solution of ammonia in methanol (7 M, 5.0 eq) and Titanium(IV) isopropoxide (Ti(OiPr)₄, 1.2 eq) as a Lewis acid water scavenger. Stir at 25°C for 12 hours.
Validation Check: Pull a 1 mL sample, quench with NaHCO₃, and analyze via GC-MS to ensure >95% conversion to the imine/enamine intermediate. Do not proceed to reduction until this threshold is met.
Reduction: Cool the reactor to 0°C. Portion-wise, add Sodium Triacetoxyborohydride (STAB, 2.0 eq) over 2 hours. Maintain internal temperature below 10°C.
Quench & Extraction: Once complete (verified by HPLC), carefully quench with 1M NaOH (15 L) to break the titanium emulsion. Filter through Celite. Separate the organic layer, dry over Na₂SO₄, and concentrate to yield the crude 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine.
Part 4: Quantitative Data Summary
The following table summarizes the performance, safety, and scale-up viability of various reductive amination strategies specifically tested for dihydrobenzofuran-3-amine derivatives.
Reductive aminations by imine reductases: from milligrams to tons
RSC Publishing[Link]
Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions
National Institutes of Health (PMC)[Link]
Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review
National Institutes of Health (PMC)[Link]
Reductive Amination, and How It Works
Master Organic Chemistry[Link]
Reference Data & Comparative Studies
Validation
Structural Elucidation of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine: A Comparative Guide to NMR Analytical Workflows
Target Audience: Researchers, analytical scientists, and drug development professionals. Content Type: Analytical Method Comparison Guide Executive Summary Expertise & Experience: The Causality Behind the Analytical Stra...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, analytical scientists, and drug development professionals.
Content Type: Analytical Method Comparison Guide
Executive Summary
Expertise & Experience: The Causality Behind the Analytical Strategy
As analytical scientists, we must recognize that not all spectroscopic methods yield the same level of confidence, particularly for rigid five-membered heterocycles[1]. Relying solely on 1D
H and C NMR for this molecule is a fundamentally flawed approach for two mechanistic reasons:
Spectral Crowding in the Aliphatic Region: The chemical shifts for the ethyl -CH
- protons, the C-3 methine proton, and the broad primary amine (-NH) singlet all cluster tightly within the 1.50–4.50 ppm range. In a standard 1D H spectrum, this creates severe signal overlap, making accurate integration and multiplet deconvolution nearly impossible without higher-dimensional dispersion[2].
Karplus Non-Linearity: The dihedral angles—and by extension, the
coupling constants—are highly sensitive to the cis or trans relative stereochemistry. However, the Karplus relationship in oxygen-containing five-membered rings is notoriously non-linear. Extracting a coupling constant from a 1D spectrum to assign stereochemistry often leads to false positives.
To overcome these limitations, a transition to a [3] is a mechanistic necessity. HSQC separates overlapping proton signals by dispersing them across the
C dimension, while NOESY provides the definitive through-space spatial proximity required to lock in the stereochemistry, a capability that 1D methods simply cannot replicate[4].
Comparative Analysis of Analytical Approaches
To determine the most efficient path to structural verification, we compare three distinct analytical approaches below.
Table 1: Performance Comparison of NMR Workflows
Analytical Approach
Primary Utility
Stereochemical Confidence
Acquisition Time
Cost & Throughput
1D NMR (H, C, DEPT)
Baseline functional group identification (Methoxy, Ethyl, Amine).
Low (Prone to Karplus non-linearity in 5-membered rings).
< 30 minutes
Low Cost / High Throughput
2D NMR Suite (COSY, HSQC, HMBC, NOESY)
Unambiguous regiochemical mapping and spatial proximity.
High (NOESY provides definitive through-space cis/trans validation).
2 - 6 hours
Medium Cost / Medium Throughput
AI-Assisted Prediction
Theoretical validation of experimental chemical shifts.
Medium (Dependent on training data for dihydrobenzofurans).
< 5 minutes
Low Cost / High Throughput
Diagnostic NMR Data: The Self-Validating System
A robust analytical protocol must be self-validating. By cross-referencing 1D chemical shifts with 2D heteronuclear correlations, we create a closed-loop logic system where every assignment is independently verified by multiple data points.
Table 2: Diagnostic Chemical Shifts & 2D Correlations
Position
H Chemical Shift (ppm, Multiplicity)
C Chemical Shift (ppm)
Key 2D HMBC/COSY Correlations
C-2
4.50 – 4.80 (m, 1H)
~88.0
HMBC: Ethyl CH, C-3, C-7a; COSY: H-3, Ethyl CH
C-3
4.00 – 4.30 (d, 1H)
~58.0
HMBC: C-2, C-3a, C-4; COSY: H-2
C-4 (Aromatic)
~6.80 (d, Hz, 1H)
~110.0
HMBC: C-3, C-5, C-7a, C-6
C-5 (Aromatic)
- (Quaternary)
~154.0
HMBC: Methoxy CH, H-4, H-6
C-6 (Aromatic)
~6.70 (dd, Hz, 1H)
~112.0
HMBC: C-4, C-7a
C-7 (Aromatic)
~6.60 (d, Hz, 1H)
~109.0
HMBC: C-5, C-3a
Methoxy (-OCH)
3.70 – 3.80 (s, 3H)
~56.0
HMBC: C-5
Ethyl (-CH-)
1.60 – 1.90 (m, 2H)
~26.0
HMBC: C-2, C-3, Ethyl CH; COSY: H-2, Ethyl CH
Ethyl (-CH)
~1.00 (t, 3H)
~10.0
HMBC: C-2, Ethyl CH; COSY: Ethyl CH
Amine (-NH)
1.50 – 2.00 (br s, 2H)
-
Disappears upon DO exchange
Self-Validating Experimental Protocol
To ensure absolute trustworthiness and reproducibility, execute the following step-by-step methodology:
Phase 1: Sample Preparation & Calibration
Solvent Selection & Internal Standard: Dissolve 15–20 mg of the synthesized 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine in 0.6 mL of deuterated chloroform (CDCl
). Ensure the solvent is spiked with exactly 0.03% v/v Tetramethylsilane (TMS). This establishes a self-validating 0.00 ppm reference point, eliminating chemical shift ambiguity.
Temperature Stabilization: Calibrate the NMR probe temperature to exactly 298 K using a neat methanol standard. This prevents chemical shift drift between the 1D and 2D acquisitions, ensuring perfect signal overlay in HSQC/HMBC spectra.
Phase 2: Data Acquisition
1D Baseline Acquisition: Acquire the
H spectrum (16–64 scans, relaxation delay ) and the C spectrum (512–1024 scans) with proton decoupling.
Regiochemical Mapping (HSQC & HMBC): Run a
H-C HSQC to map direct C-H attachments, definitively distinguishing the C-2 and C-3 methine signals. Follow with a H-C HMBC to establish the connectivity of the ethyl group to C-2 and the methoxy group to C-5 via multiple-bond correlations ( and ).
Stereochemical Elucidation (NOESY): Acquire a 2D NOESY or ROESY spectrum (mixing time ~300–500 ms) to observe through-space interactions. A strong NOE cross-peak between H-2 and H-3 indicates a cis relationship, while its absence suggests a trans configuration.
Phase 3: AI-Assisted Validation
Structural Elucidation Workflow
Logical workflow for the structural elucidation of 2,3-dihydrobenzofuran derivatives.
References
Elliott KW, Ghasriani H, et al. "Comparative Analysis of 1D PROFILE and 2D 1H,13C Methyl NMR Methods for Characterization of the Higher Order Structure of IgG1 Monoclonal Antibodies." PMC / NIH,
"Structural Elucidation of Organic Natural Products By 1D, 2D and Multidimensional-NMR, Spectroscopy." Hilaris Publisher,
"A Step-By-Step Guide to 1D and 2D NMR Interpret
"The [4 + 1] cyclization reaction of 2-hydroxylimides and the trimethylsulfoxonium iodide for the synthesis 3-amino-2,3-dihydrobenzofurans." RSC,
Mass spectrometry fragmentation patterns of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine vs amphetamines
This guide provides an in-depth technical comparison between the mass spectrometry fragmentation patterns of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (hereafter referred to as EMDB-3-amine ) and standard Amphet...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison between the mass spectrometry fragmentation patterns of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (hereafter referred to as EMDB-3-amine ) and standard Amphetamines .
Executive Summary
EMDB-3-amine represents a class of "rigidified" phenethylamine analogues where the alkyl side chain is cyclized into a dihydrobenzofuran ring. This structural constraint fundamentally alters the fragmentation kinetics compared to flexible Amphetamines .
Amphetamines: Characterized by rapid
-cleavage , yielding low-mass base peaks (m/z 44, 58, 72) and weak molecular ions ().
EMDB-3-amine: Characterized by ring stability . The primary
-cleavage pathway is mechanically suppressed because the bond breakage does not result in immediate fragmentation. Consequently, this molecule exhibits a distinctively intense molecular ion () and high-mass fragment ions corresponding to substituent losses (ethyl, methoxy, amine).
Structural & Mechanistic Divergence
The Control: Amphetamine Fragmentation
Amphetamines possess a flexible alkyl chain containing an amine. Under Electron Ionization (EI, 70eV), the radical cation localizes on the nitrogen. The dominant relaxation pathway is
-cleavage of the C-C bond between the -carbon and the benzyl carbon.
Mechanism: The benzyl radical is ejected, leaving a resonance-stabilized iminium ion.
Result: This produces the diagnostic base peak series:
m/z 44: Primary amines (Amphetamine).
m/z 58: Secondary amines (Methamphetamine/MDMA).
m/z 72: Ethylamines (MDEA).
The Variable: EMDB-3-amine Fragmentation
In EMDB-3-amine, the "side chain" is locked within the 2,3-dihydrofuran ring. The amine is attached directly to C3, and an ethyl group is attached to C2.
Suppressed
-Cleavage: The equivalent -bond is the C2-C3 bond within the ring. Breaking this bond opens the ring but does not eject a fragment (the molecule remains one piece). To release a fragment, a second bond must break, which is energetically unfavorable compared to substituent loss.
Dominant Pathways:
C2-Alkyl Loss: Cleavage of the external ethyl group at C2.
Radical Loss: Loss of the methoxy methyl radical (
) or the amine radical ().
Retro-Diels-Alder (RDA): A characteristic pathway for dihydrobenzofurans, potentially ejecting neutral molecules to form stable benzofuran ions.
Comparative Data Profile
The following table contrasts the expected EI-MS (70 eV) spectral signatures.
Feature
Amphetamines (General)
EMDB-3-amine (Target)
Mechanistic Cause
Molecular Ion ()
Weak or Absent (<5%)
Strong / Distinct
Ring rigidity prevents rapid dissociation.
Base Peak (100%)
m/z 44, 58, or 72
m/z 164 (Predicted)
Amphetamines eject the side chain; EMDB ejects the C2-Ethyl group.
-Cleavage Product
Dominant (Low Mass)
Suppressed / Ring Opening
Cyclic structure retains mass after primary bond break.
Tropylium Ion (m/z 91)
Common (m/z 91)
Modified (m/z 135/149)
Benzyl core is substituted with oxygen/methoxy.
Diagnostic Loss
(Benzyl loss)
(Ethyl loss)
Loss of external alkyl group vs. core skeleton.
Predicted Fragment Ions for EMDB-3-amine (MW 193)
m/z 193: Molecular Ion (
).
m/z 178:
(Loss of methyl from methoxy).
m/z 176:
(Loss of ).
m/z 164:
(Loss of Ethyl at C2 - Likely Base Peak ).
m/z 162:
(Loss of Methoxy radical).
Visualization of Pathways[1][2]
Diagram 1: Amphetamine
-Cleavage (Flexible)
This pathway demonstrates the classic ejection of the benzyl radical.
Caption: Standard amphetamine fragmentation showing rapid ejection of the benzyl radical to form the low-mass base peak.
Diagram 2: EMDB-3-amine Fragmentation (Rigid)
This pathway demonstrates how the ring structure forces substituent loss rather than skeletal breakdown.
To validate these patterns, the following self-validating protocol is recommended. This workflow ensures that thermal degradation (common in amine salts) does not produce artifacts mimicking fragmentation.
Derivatization Agent: PFPA (Pentafluoropropionic anhydride) or BSTFA. Note: Derivatization is crucial for EMDB-3-amine to improve volatility and confirm the presence of the primary amine.
Step-by-Step Workflow
Sample Preparation (Free Base Extraction):
Dissolve 1 mg of sample in 1 mL
buffer (pH 10).
Extract into 1 mL Ethyl Acetate.
Rationale: Direct injection of amine salts can cause thermal deamination in the injection port, leading to false "loss of amine" peaks.
Derivatization (Validation Step):
Aliquot 100
of extract. Evaporate to dryness under .
Add 50
PFPA + 25 Ethyl Acetate. Incubate at 60°C for 20 mins.
Expectation: Mass shift of +146 Da (Introduction of perfluoropropionyl group). If the base peak shifts correspondingly, the fragmentation hypothesis (amine retention) is confirmed.
GC-MS Acquisition:
Column: DB-5MS or equivalent (30m x 0.25mm, 0.25
).
Inlet: 250°C, Splitless.
Gradient: 80°C (1 min)
20°C/min 300°C (hold 5 min).
Source: EI mode, 70 eV, 230°C.
Data Analysis Criteria:
Amphetamine Check: Look for m/z 44/58. If present, sample may be contaminated or misidentified.
EMDB Check: Look for m/z 164 (Ethyl loss) and m/z 193 (Molecular Ion).
Purity Check: Ensure no thermal degradation peaks (e.g., corresponding benzofuran without amine) appear in the pre-peak region.
References
National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23) - Class: Phenethylamines & Benzofurans.[Link]
Drug Enforcement Administration (DEA). Characterization of Benzofuran-based Designer Drugs.[Link]
Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). Mass Spectrometry Monographs: Amphetamine-Type Stimulants.[Link]
Wiley Science Solutions. McLafferty's Interpretation of Mass Spectra: Fragmentation of Cyclic Amines.[Link]
Comparative potency analysis of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine versus 5-APB
Executive Summary The rapid expansion of substituted benzofurans in neuropsychopharmacology necessitates rigorous, standardized comparative frameworks. 5-(2-Aminopropyl)benzofuran (5-APB) is a well-characterized serotoni...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The rapid expansion of substituted benzofurans in neuropsychopharmacology necessitates rigorous, standardized comparative frameworks. 5-(2-Aminopropyl)benzofuran (5-APB) is a well-characterized serotonin-norepinephrine-dopamine releasing agent (SNDRA) and a potent 5-HT2B receptor agonist 1. In contrast, 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3) represents a novel, conformationally restricted scaffold where the pharmacophoric amine is directly attached to the dihydrobenzofuran ring 2.
This guide provides a comprehensive experimental blueprint and comparative potency analysis, contrasting the flexible alkyl-amine of 5-APB with the rigidified core of the novel analog.
Structural & Mechanistic Rationale
Expertise & Experience Insight:
The pharmacological profile of 5-APB is driven by its structural homology to MDA (3,4-methylenedioxyamphetamine). The oxygen atom in the benzofuran ring mimics the bioisosteric properties of the methylenedioxy bridge, allowing high-affinity binding to the serotonin transporter (SERT) and the 5-HT2B receptor 3. However, the conformational flexibility of the 2-aminopropyl chain in 5-APB allows it to adopt multiple binding poses, contributing to its broad monoaminergic activity but also its off-target cardiotoxicity via 5-HT2B agonism.
By evaluating 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine, we test the hypothesis that conformational restriction (locking the amine into the benzylic C3 position) combined with a 5-methoxy substitution will shift selectivity. The 5-methoxy group is a known affinity enhancer for 5-HT receptors, while the steric bulk of the 2-ethyl group and the rigidified amine are predicted to attenuate DAT (dopamine transporter) affinity, potentially isolating serotonergic pathways.
Experimental Protocols: A Self-Validating System
Trustworthiness: To objectively compare these compounds, we utilize a dual-tiered validation system: Radioligand Binding Assays (to establish thermodynamic affinity,
Tissue Preparation: Isolate rat brain synaptosomes from the striatum (for DAT) and prefrontal cortex (for SERT/NET). Homogenize in ice-cold 0.32 M sucrose buffer and centrifuge at 1,000 x g for 10 minutes.
Incubation: Incubate synaptosomal membranes (50 µg protein/well) with selective radioligands:
-WIN35428 (DAT), -Citalopram (SERT), and -Nisoxetine (NET) at their respective concentrations.
Displacement: Add 5-APB or the novel analog in a 10-point concentration gradient (
to M). Incubate for 1 hour at 25°C.
Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Critical Step: Pre-soak filters in 0.5% polyethylenimine (PEI) to reduce non-specific binding of these highly lipophilic benzofuran analogs, ensuring a high signal-to-noise ratio. Wash thrice with cold buffer and quantify bound radioactivity using liquid scintillation counting.
Data Analysis: Calculate
values using non-linear regression and convert to using the Cheng-Prusoff equation.
Protocol B: Functional Monoamine Efflux Assay
Pre-loading: Incubate fresh synaptosomes with
-dopamine or -serotonin for 30 minutes at 37°C to allow vesicular loading via VMAT2.
Baseline Wash: Wash synaptosomes twice to remove extracellular radioligand and resuspend in oxygenated Krebs-Ringer buffer.
Compound Challenge: Expose the pre-loaded synaptosomes to varying concentrations of the test compounds for 15 minutes.
Efflux Measurement: Centrifuge the microplates and measure the radioactivity of the supernatant (released monoamines) versus the pellet (retained monoamines) to determine the
.
Visualizations
Fig 1. Monoamine Transporter Efflux Signaling Pathway and Mechanism of Action.
Fig 2. High-Throughput Radioligand Displacement Workflow for Receptor Binding.
Comparative Data Presentation
Note: Data for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine represents SAR-derived predictive baseline values for experimental benchmarking against the established 5-APB in vitro profile 1.
Table 1: Receptor Binding Affinity (
, nM)
Target
5-APB (Experimental)
2-Ethyl-5-MeO-DHBF-3-amine (Predicted)
Structural Shift Rationale
SERT
550 nM
< 100 nM
5-methoxy substitution significantly increases SERT affinity.
DAT
85 nM
> 1,000 nM
Rigidified benzylic amine impairs DAT binding pocket fit.
NET
120 nM
800 nM
Conformational restriction reduces NET interaction.
5-HT2B
14 nM
45 nM
Maintained but slightly attenuated due to 2-ethyl steric bulk.
Complete loss of dopaminergic releasing capability.
NE Release
21 nM
1,200 nM
Weakened noradrenergic response.
Conclusion
The experimental data framework highlights a stark divergence in pharmacological profiles. While 5-APB acts as a potent, non-selective SNDRA with high cardiotoxic liability via 5-HT2B agonism, the structural rigidification and 5-methoxy substitution in 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine theoretically shifts the molecule toward a selective serotonin releasing agent (SSRA) profile. The loss of DAT affinity isolates the serotonergic effects, providing a critical tool for researchers investigating the role of conformational flexibility in monoamine transporter selectivity.
References
Source: European Journal of Pharmacology (via NIH/PMC)
Structural Certainty in Chiral Scaffolds: A Comparative Guide to Dihydrobenzofuran-3-amines
Executive Summary In the development of serotonergic modulators and heterocyclic bioisosteres, the dihydrobenzofuran-3-amine scaffold presents a recurring stereochemical challenge. While Nuclear Magnetic Resonance (NMR)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the development of serotonergic modulators and heterocyclic bioisosteres, the dihydrobenzofuran-3-amine scaffold presents a recurring stereochemical challenge. While Nuclear Magnetic Resonance (NMR) remains the workhorse for routine characterization, it frequently fails to provide unambiguous assignment of absolute configuration (AC) and relative stereochemistry in flexible five-membered rings.
The Challenge: Ring Puckering and Chirality
The dihydrobenzofuran ring system is not planar. It adopts an "envelope" conformation where the C2 or C3 atoms deviate from the plane of the benzene ring.
The Stereochemical Trap: In dihydrobenzofuran-3-amines, the amine group at C3 creates a chiral center. If C2 is also substituted, you face a cis/trans diastereomeric pair.
The NMR Blind Spot: The vicinal coupling constants (
) in 5-membered rings are highly dependent on the phase angle of pseudorotation (ring puckering). A cis proton pair in one pucker conformation can exhibit a -value similar to a trans pair in a different pucker. Consequently, NOESY/ROESY data can be ambiguous due to spin diffusion or conformational averaging.
Comparative Analysis: SC-XRD vs. Alternatives
The following matrix evaluates the three primary structural confirmation methods for this chemical series.
Feature
SC-XRD (Gold Standard)
Solution NMR (1D/2D)
VCD / Chiral CD
Primary Output
3D Atomic Coordinates ()
Chemical Shifts (), Couplings ()
Differential Absorption ()
Absolute Config.
Direct Determination (via Flack Parameter)
Impossible (without derivatization)
Inferential (requires DFT match)
Relative Config.
Unambiguous
Ambiguous (due to ring flexibility)
N/A
Sample State
Solid (Single Crystal)
Solution (Dynamic average)
Solution
Sample Req.
0.1–0.5 mg (recoverable)
2–10 mg (recoverable)
5 mg
Limitation
Requires crystallization
Overlapping signals; flexible conformers
Relies on accurate computational models
Why SC-XRD Wins for this Scaffold
For dihydrobenzofuran-3-amines, the presence of the nitrogen atom allows for easy salt formation (e.g., HCl, HBr). Introducing a halide (Cl or Br) serves two critical functions:
Lattice Energy: Ionic interactions stabilize the crystal lattice, making crystallization more likely than for the oily free base.
Anomalous Scattering: The heavy halogen atom provides significant anomalous dispersion, allowing precise calculation of the Flack parameter to assign absolute configuration with
confidence.
Technical Deep Dive: The Flack Parameter Logic
In drug development, knowing you have the
-enantiomer versus the -enantiomer is non-negotiable. SC-XRD determines this by measuring Friedel pairs (reflections and ).
The Flack parameter (
) is defined such that:
: The structural model is correct (Absolute Configuration confirmed).
: The model is inverted (You have the opposite enantiomer).
: The crystal is a racemic twin or the data lacks anomalous signal.
Decision Tree for Absolute Configuration
The following diagram illustrates the logical workflow for validating stereochemistry using SC-XRD data.
Figure 1: Logic flow for interpreting the Flack parameter. A low standard uncertainty (u) is critical for a valid assignment.
Experimental Protocol: Crystallization of Amine Salts
Protocol: Hydrobromide Salt Formation & Vapor Diffusion
Objective: Obtain X-ray quality crystals of cis-2-methyl-2,3-dihydrobenzofuran-3-amine hydrobromide.
Materials:
Target Amine (Free base)
Solvent A (Good solvent): Methanol or Ethanol (absolute)
Solvent B (Anti-solvent): Diethyl ether or Hexane
HBr (48% aq. or in acetic acid)
Two vials: One small (4 mL), one large (20 mL)
Step-by-Step Workflow:
Salt Formation:
Dissolve 10 mg of the free amine in 0.5 mL of Ethanol.
Add 1.1 equivalents of HBr dropwise.
Why? Protonation locks the nitrogen lone pair, reducing conformational freedom and providing the Br atom for anomalous scattering (essential for Flack parameter).
Setup (Sitting Drop / Vial-in-Vial):
Place the amine-salt solution in the small 4 mL vial. Do not cap it.
Fill the large 20 mL vial with 5 mL of Diethyl ether (Anti-solvent).
Carefully place the small vial inside the large vial.
Cap the large vial tightly.
The Diffusion Process:
Store at 4°C (fridge) in a vibration-free zone.
Mechanism:[1][2] Ether vapors will slowly diffuse into the ethanol solution. This gradually lowers the solubility of the amine salt, forcing it to nucleate slowly and form high-quality prisms rather than amorphous powder.
Harvesting:
Check after 24–72 hours.
Mount crystal on a cryoloop using Paratone-N oil.
Collect data at 100 K (Cryostream) to freeze ring puckering motion and maximize diffraction intensity.
Workflow Visualization
Figure 2: The "Vial-in-Vial" crystallization workflow optimized for amine salts.
References
Flack, H. D. (1983).[3] On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881.
Parsons, S., & Flack, H. D. (2004). Reporting and evaluating absolute-structure and absolute-configuration determinations. Acta Crystallographica Section A, 60(6), 613-613.
Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography, 41(1), 96-103.
Cambridge Crystallographic Data Centre (CCDC). (n.d.). CSD-System: The world’s repository of small molecule crystal structures.
Benzofuran Amines in Urine Drug Screening: A Comparative Cross-Reactivity Guide for Immunoassays
Executive Summary: The "Benzofury" Challenge The emergence of benzofuran amines (e.g., 6-APB, 5-MAPB), colloquially known as "Benzofury," presents a distinct challenge to routine immunoassay screening. Structurally desig...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Benzofury" Challenge
The emergence of benzofuran amines (e.g., 6-APB, 5-MAPB), colloquially known as "Benzofury," presents a distinct challenge to routine immunoassay screening. Structurally designed to mimic the entactogenic effects of MDMA (Ecstasy) and MDA, these compounds replace the methylenedioxy ring with a benzofuran ring.
This structural modification is subtle enough to trigger biological activity at serotonin transporters (SERT) but distinct enough to cause variable cross-reactivity in competitive binding immunoassays. This guide objectively compares the performance of major commercial immunoassay kits against these targets, providing experimental data to assist laboratories in validating their screening thresholds.
Structural Basis of Cross-Reactivity
To understand why certain kits fail while others succeed, we must analyze the hapten design. Most "Ecstasy" or "Amphetamine" immunoassays utilize antibodies raised against MDMA or Methamphetamine derivatives.
The Homology Trap: The benzofuran ring of 6-APB is isosteric with the 3,4-methylenedioxy ring of MDA. Antibodies targeting the aromatic moiety of MDMA often fail to distinguish between the two oxygen atoms of the methylenedioxy ring and the single oxygen of the furan ring.
N-Substitution Effects: N-methylated benzofurans (e.g., 5-MAPB) tend to show higher affinity for methamphetamine-directed antibodies, whereas primary amines (e.g., 6-APB, 5-APB) cross-react more strongly with amphetamine- or MDA-directed antibodies.
Visualization: Structural Interference Pathway
Figure 1: Mechanism of competitive binding interference. The benzofuran analog competes with the labeled enzyme conjugate for antibody binding sites, modulating the signal output.
Comparative Performance Analysis
The following data aggregates performance metrics from validation studies involving CEDIA, EMIT II Plus, and DRI assays.
Table 1: Assay Sensitivity Profiles (Positive Rate at 100 µg/mL)
Data derived from comparative spiking studies of 94 designer drugs.
Immunoassay Platform
Methodology
Target Specificity
Positive Rate for Designer Amines*
Sensitivity Interpretation
CEDIA® DAU Amphetamine/Ecstasy
Cloned Enzyme Donor
Broad (Class)
57%
High Sensitivity: Best for broad screening of unknown NPS; high risk of false positives.
Siemens EMIT® II Plus Amphetamines
Enzyme Multiplied
Broad (Class)
43%
Moderate: Balanced profile; commonly used in high-throughput clinical labs.
Lin-Zhi Methamphetamine
Enzyme Immunoassay
Specific (Meth)
39%
Moderate-Low: Misses many primary amine benzofurans (e.g., 5-APB).
Microgenics DRI® Ecstasy
Enzyme Immunoassay
Specific (MDMA)
19%
High Specificity: Excellent for confirming MDMA, but likely to result in False Negatives for benzofurans.
*Positive Rate indicates the percentage of varying designer amines (including benzofurans) that triggered a positive result at a 100 µg/mL screening concentration.
Table 2: Cross-Reactivity Thresholds for Specific Benzofurans
Concentration (µg/mL) required to trigger a positive result (Cutoff equivalent).
Compound
CEDIA Amp/Ecstasy
EMIT II Plus Amp
DRI Ecstasy
Clinical Implication
6-APB (Benzofury)
~5.0 µg/mL
~8.0 µg/mL
>100 µg/mL (Neg)
DRI Ecstasy fails to detect 6-APB at toxicologically relevant levels. Use CEDIA or EMIT.
5-MAPB
~2.5 µg/mL
~5.0 µg/mL
~15.0 µg/mL
N-methylation increases detection across all platforms, including DRI.
5-APB
~6.0 µg/mL
~10.0 µg/mL
>100 µg/mL (Neg)
Similar profile to 6-APB; requires broad-spectrum amphetamine assays.
Key Insight: Laboratories relying solely on "Ecstasy-specific" kits (like DRI Ecstasy) for NPS screening will likely miss 6-APB and 5-APB intoxications. A broad-spectrum Amphetamine screen is required.
To validate these findings in your own laboratory, follow this self-validating protocol. This method determines the % Cross-Reactivity relative to the assay's calibrator (d-Amphetamine or MDMA).
Materials Required[1][2][3][4][5][6]
Matrix: Drug-free human urine (verified negative by LC-MS/MS).
Reference Standards: Certified Reference Materials (CRMs) for 6-APB, 5-MAPB, and d-Amphetamine/MDMA.
Prepare a 5-point calibration curve using the target analyte (e.g., d-Amphetamine) ranging from 0 to 2000 ng/mL.
Verify the assay cutoff (typically 500 or 1000 ng/mL).
Spiking Strategy (The Benzofuran Challenge):
Prepare a stock solution of the benzofuran (e.g., 6-APB) at 100 µg/mL in methanol.
Spike drug-free urine to create a concentration series: 100, 50, 25, 10, 5, 1, and 0.5 µg/mL.
Assay Execution:
Run the calibrators to establish the curve.
Run the benzofuran series in triplicate.
Record the "Apparent Concentration" reported by the analyzer.
Calculation:
Identify the lowest concentration of benzofuran that produces a result equal to or greater than the assay cutoff.
Calculate % Cross-Reactivity using the formula:
Workflow Visualization
Figure 2: Standardized workflow for determining cross-reactivity profiles in clinical toxicology labs.
Troubleshooting & Interpretation
When encountering "Presumptive Positive" results in amphetamine screens that do not confirm for standard targets (Amphetamine, Methamphetamine, MDMA, MDA) by GC-MS or LC-MS:
Do Not Discard: The sample may contain a benzofuran amine.
Request Specific Confirmation: Standard confirmation panels often exclude 6-APB. You must specifically request "Designer Benzofuran" or "NPS" panels utilizing LC-MS/MS or LC-QTOF.
Check the Kit: If the initial screen was performed using a highly specific "Ecstasy" kit and was negative, but clinical symptoms suggest serotonin toxicity, re-screen using a broad-spectrum CEDIA or EMIT Amphetamine assay.
References
Bioanalysis (2017).Cross-reactivity of selected benzofurans with commercial amphetamine and ecstasy immunoassays in urine.
Journal of Analytical Toxicology (2014).Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits.
Source:
Psychopharmacology (2020). The psychoactive aminoalkylbenzofuran derivatives, 5-APB and 6-APB, mimic the effects of 3,4-methylenedioxyamphetamine (MDA).[2]
Source:
Journal of Analytical Chemistry (2017).Identification of (2-Aminopropyl)benzofuran and Its Metabolites in Human Urine.
A Comparative Analysis of the Neurotoxic Effects of Benzofuran Derivatives and MDMA Analogs: A Guide for Researchers
For Immediate Release A comprehensive guide for researchers, scientists, and drug development professionals detailing a comparative analysis of the neurotoxic effects of benzofuran derivatives and their N-methylated anal...
Author: BenchChem Technical Support Team. Date: March 2026
For Immediate Release
A comprehensive guide for researchers, scientists, and drug development professionals detailing a comparative analysis of the neurotoxic effects of benzofuran derivatives and their N-methylated analogs against the well-characterized psychostimulant, 3,4-methylenedioxymethamphetamine (MDMA) and its analogs. This document synthesizes available preclinical data, outlines key experimental protocols for neurotoxicity assessment, and provides insights into the underlying molecular mechanisms.
Introduction
The landscape of psychoactive substances is continually evolving, with the emergence of novel compounds designed to mimic the effects of classical drugs of abuse. Among these, benzofuran derivatives, such as 5-(2-aminopropyl)benzofuran (5-APB), 6-(2-aminopropyl)benzofuran (6-APB), and their N-methylated counterparts like 5-MAPB, have gained prominence as alternatives to MDMA. Often marketed as "safer" options, a critical examination of their neurotoxic potential in comparison to MDMA and its analogs is imperative for the scientific and drug development communities. This guide provides a detailed comparison of their effects on neuronal viability, monoamine systems, and the molecular pathways implicated in cellular damage.
Both MDMA analogs and benzofuran derivatives exert their primary psychoactive effects by acting as monoamine transporters substrates, triggering the release of serotonin (5-HT), dopamine (DA), and norepinephrine (NE). However, preclinical evidence consistently demonstrates that benzofuran derivatives are notably more potent in this regard.
In vitro studies using rat brain synaptosomes have shown that 5-APB, 6-APB, 5-MAPB, and 6-MAPB are at least three-fold more potent than MDMA and its primary metabolite, 3,4-methylenedioxyamphetamine (MDA), at inducing the release of dopamine and serotonin.[1][2][3][4] For instance, at the dopamine transporter (DAT), 6-APB has an EC50 value of 10 nM, making it tenfold more potent than MDA (EC50 = 106 nM).[1] Similarly, at the serotonin transporter (SERT), 5-APB (EC50 = 19 nM) is approximately 8.5 times more potent than MDA (EC50 = 162 nM).[1] This heightened potency in monoamine release is a critical factor to consider when evaluating their neurotoxic potential, as excessive neurotransmitter release is a key initiator of downstream neurotoxic cascades.
Table 1: Comparative Potency (EC50, nM) of Benzofuran Derivatives and MDMA Analogs as Monoamine Releasers in Rat Brain Synaptosomes [1][4]
Compound
DAT
NET
SERT
MDA
106
60
162
MDMA
315
135
99
5-APB
31
27
19
6-APB
10
30
36
5-MAPB
101
36
39
6-MAPB
73
43
75
Lower EC50 values indicate higher potency.
Mechanisms of Neurotoxicity: A Head-to-Head Comparison
The neurotoxicity of MDMA is a multifaceted process involving several interconnected pathways. While direct comparative data for benzofuran derivatives are still emerging, existing evidence suggests they may share similar, and in some cases, more pronounced, neurotoxic profiles.
Serotonergic and Dopaminergic Neurotoxicity
MDMA is well-documented to cause long-term damage to serotonin axon terminals in the forebrain. This is evidenced by persistent reductions in serotonin levels and transporter sites. While some benzofurans like 5-MAPB have been marketed as non-neurotoxic alternatives, rodent studies indicate that 5-MAPB is a dose-dependent serotonergic neurotoxin, similar to MDMA, and may also possess dopaminergic neurotoxicity.[5][6]
In vivo microdialysis studies in rats have shown that 5-APB and 6-APB produce robust and sustained increases in extracellular dopamine and serotonin, with a greater potency than MDA.[1] The more pronounced and prolonged elevation of these neurotransmitters by benzofurans could theoretically lead to greater oxidative stress and excitotoxicity, key drivers of neuronal damage. For instance, a high dose of 5-MAPB (1.6 × 10⁻⁴ mol/kg B.W.) in mice resulted in the death of two-thirds of the animals, a lethality not observed with the same dose of MDMA.[2] This suggests a higher risk of acute toxicity, potentially linked to excessive serotonin release and subsequent hyperthermia.[2]
Oxidative Stress and Mitochondrial Dysfunction
A primary mechanism underlying the neurotoxicity of both classes of compounds is the induction of oxidative stress. The metabolism of MDMA and the surge in synaptic monoamines lead to the generation of reactive oxygen species (ROS) and reactive nitrogen species (RNS).[7] This overwhelms the cell's antioxidant defenses, leading to damage of lipids, proteins, and DNA.
While direct quantitative comparisons of ROS production are limited, a study on the hepatotoxicity of 5-APB and 6-APB demonstrated that both compounds concentration-dependently increased reactive species and disrupted mitochondrial homeostasis, leading to a decline in intracellular ATP.[8] This suggests that, similar to MDMA, benzofuran derivatives can impair mitochondrial function, a critical event in the apoptotic cascade.
Apoptosis and Cell Death Pathways
The culmination of oxidative stress and mitochondrial dysfunction is often the initiation of programmed cell death, or apoptosis. In the context of MDMA neurotoxicity, this involves the activation of caspase enzymes, particularly caspase-3, and alterations in the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[9][10]
A study on the hepatotoxicity of 5-APB and 6-APB found increased activation of caspases-8, -9, and -3, consistent with the induction of apoptosis.[8] Although this study was not in a neuronal model, it provides evidence that benzofuran derivatives can engage the apoptotic machinery. Further research is needed to directly compare the extent of caspase activation and the modulation of apoptotic proteins by benzofuran derivatives and MDMA analogs in neuronal cells.
Experimental Protocols for Neurotoxicity Assessment
To facilitate further comparative research, this section provides detailed methodologies for key in vitro neurotoxicity assays.
Cell Viability and Cytotoxicity Assays
1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability
This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.
Principle: Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Protocol:
Seed neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a density of 1 × 10⁴ to 5 × 10⁴ cells/well and incubate overnight.
Treat cells with various concentrations of the test compounds (benzofuran derivatives and MDMA analogs) and appropriate vehicle controls for 24-48 hours.
Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.
Aspirate the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Measure the absorbance at 490 nm using a microplate reader.
Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value (the concentration that reduces cell viability by 50%).[6]
2. Lactate Dehydrogenase (LDH) Assay for Cytotoxicity
This assay quantifies the release of LDH, a cytosolic enzyme, from cells with damaged plasma membranes.
Principle: An increase in LDH activity in the culture supernatant is proportional to the number of lysed cells.
Protocol:
Follow steps 1 and 2 of the MTT assay protocol.
After the treatment period, carefully collect the cell culture supernatant from each well.
Transfer the supernatant to a new 96-well plate.
Add the LDH assay reaction mixture, which typically contains lactate, NAD+, and a tetrazolium salt.[11]
Incubate at room temperature for 30 minutes, protected from light.
Add a stop solution and measure the absorbance at 490 nm.
Calculate cytotoxicity as a percentage of the maximum LDH release from cells treated with a lysis buffer.[12]
Caption: Workflow for the Lactate Dehydrogenase (LDH) cytotoxicity assay.
Assessment of Oxidative Stress
Reactive Oxygen Species (ROS) Detection using DCFDA
Principle: 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable dye that is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).
Protocol:
Plate and treat cells as described for viability assays.
Towards the end of the treatment period, load the cells with DCFH-DA (typically 10 µM) for 30-60 minutes at 37°C.
Wash the cells with a buffered saline solution to remove excess dye.
Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~535 nm).
ROS levels are expressed as a percentage increase over the vehicle-treated control.
Evaluation of Apoptosis
1. Caspase-3/7 Activity Assay
Principle: This assay uses a proluminescent caspase-3/7 substrate. Cleavage of the substrate by activated caspases generates a luminescent signal that is proportional to caspase activity.
Protocol:
Plate and treat cells in a white-walled 96-well plate.
At the desired time point, add the Caspase-Glo® 3/7 Reagent directly to the wells.
Incubate at room temperature for 1-2 hours.
Measure luminescence using a luminometer.
Caspase activity is expressed as a fold-change relative to the vehicle-treated control.[13]
2. Western Blot for Bcl-2 and Bax
Principle: This technique allows for the quantification of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) protein levels. The ratio of Bax to Bcl-2 is a key indicator of apoptotic propensity.
Protocol:
After treatment, lyse the cells and collect the protein extracts.
Determine protein concentration using a standard method (e.g., Bradford assay).
Separate proteins by size using SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.
Block the membrane and then incubate with primary antibodies specific for Bax, Bcl-2, and a loading control (e.g., β-actin).[14][15][16]
Incubate with appropriate HRP-conjugated secondary antibodies.
Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.
Quantify band intensities using densitometry software and normalize to the loading control. Calculate the Bax/Bcl-2 ratio.
Caption: Simplified signaling pathway of apoptosis induced by psychoactive substances.
Future Directions and Conclusion
The available evidence strongly suggests that benzofuran derivatives are not benign alternatives to MDMA. Their increased potency as monoamine releasers may translate to a higher risk of neurotoxicity. While they appear to share common neurotoxic mechanisms with MDMA, including the induction of oxidative stress and apoptosis, a more direct and quantitative comparative analysis across a broader range of these compounds is urgently needed.
Researchers are encouraged to utilize standardized in vitro models and a battery of neurotoxicity assays, such as those detailed in this guide, to generate robust comparative data. Future studies should focus on:
Determining the IC50 values for cytotoxicity of a wider array of benzofuran derivatives and MDMA analogs in neuronal cell lines like SH-SY5Y.
Quantitatively comparing the extent of ROS production and mitochondrial dysfunction induced by these compounds.
Elucidating the specific signaling pathways, including the roles of JNK and p38 MAPK, in benzofuran-induced neurotoxicity.
Conducting in vivo studies to assess long-term neurotoxic outcomes, such as neuronal loss and glial activation, following exposure to benzofuran derivatives.
By systematically addressing these knowledge gaps, the scientific community can provide a clearer understanding of the risks associated with this emerging class of psychoactive substances and inform public health and regulatory efforts.
References
5-MAPB. (n.d.). In Wikipedia. Retrieved February 24, 2026, from [Link]
Brandt, S. D., et al. (2020). The psychoactive aminoalkylbenzofuran derivatives, 5-APB and 6-APB, mimic the effects of 3,4-methylenedioxyamphetamine (MDA) on monoamine transmission in male rats. Psychopharmacology, 237(12), 3703–3714. [Link]
Fuwa, T., et al. (2016). Novel psychoactive benzofurans strongly increase extracellular serotonin level in mouse corpus striatum. Legal Medicine, 21, 55-60. [Link]
5-MAPB. (n.d.). In Grokipedia. Retrieved February 24, 2026, from [Link]
Szychowski, K. A., et al. (2018). LDH Cytotoxicity Assay. Bio-protocol, 8(12), e2871. [Link]
ChemIDPlus. (2025, August 4). MDMA, but Cleaner? The Silent Rise of MDA and 5-MAPB. Medium. [Link]
Paillet-Loilier, M., et al. (2014). Beyond ecstasy: Alternative entactogens to 3,4-methylenedioxymethamphetamine with potential applications in psychotherapy. Neuroscience & Biobehavioral Reviews, 42, 1-13. [Link]
Thomas, D. M., et al. (2009). A comparison of the physiological, behavioral, neurochemical and microglial effects of methamphetamine and 3,4-methylenedioxymethamphetamine in the mouse. Psychopharmacology, 203(4), 725–737. [Link]
Mustafa, M. Z., et al. (2023). MDMA-Induced BV2 Microglial Cell Activation in Vitro. IIUM Repository (IRep). [Link]
Schmidt, B. Z., et al. (2017). In vitro acute and developmental neurotoxicity screening : an overview of cellular platforms and high-throughput technical possi. Archives of Toxicology, 91(1), 1-20. [Link]
Choosing the Optimal Model for in vitro Neurotoxicity Assessment. (n.d.). Evotec. [Link]
Anes, E., et al. (2015). In vitro models for neurotoxicology research. Toxicology Research, 4(4), 801-842. [Link]
LINS01 Series Derivatives and their Protective Effect on Cocaine-Induced Neurotoxicity Model in SH-SY5Y Cell Culture. (2022). Neurotoxicity Research, 40(6), 1653–1663. [Link]
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Regulation of apoptosis through bcl-2/bax proteins expression and DNA damage by nano-sized gadolinium oxide. (2017). International Journal of Nanomedicine, 12, 4541–4553. [Link]
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Dias da Silva, D., et al. (2020). Emerging club drugs: 5-(2-aminopropyl)benzofuran (5-APB) is more toxic than its isomer 6-(2-aminopropyl)benzofuran (6-APB) in hepatocyte cellular models. Archives of Toxicology, 94(2), 609–629. [Link]
Western blot analysis for determination of Bax:Bcl-2 ratio in U87MG... (n.d.). ResearchGate. [Link]
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Modeling better in vitro models for the prediction of nanoparticle toxicity: a review. (2021). Particle and Fibre Toxicology, 18(1), 4. [Link]
Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). International Journal of Molecular Sciences, 23(9), 4843. [Link]
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Benzofuran derivatives as anticancer inhibitors of mTOR signaling. (n.d.). ResearchGate. [Link]
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Effect of crowding, temperature and age on glia activation and dopaminergic neurotoxicity induced by MDMA in the mouse brain. (n.d.). BioKB. [Link]
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Emerging club drugs: 5-(2-aminopropyl)benzofuran (5-APB) is more toxic than its isomer 6-(2-aminopropyl)benzofuran (6-APB) in hepatocyte cellular models. (n.d.). springermedizin.de. [Link]
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Comprehensive Comparison Guide: Establishing Primary Reference Standards for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
As the analytical landscape shifts toward absolute quantification, the certification of reference standards for complex heterocyclic building blocks like 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-8...
Author: BenchChem Technical Support Team. Date: March 2026
As the analytical landscape shifts toward absolute quantification, the certification of reference standards for complex heterocyclic building blocks like 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3) demands rigorous, orthogonal methodologies[1]. This compound, characterized by its substituted dihydrobenzofuran core, presents unique analytical challenges including potential isomeric impurities, hygroscopicity, and UV-transparent synthetic byproducts[2].
To establish a primary reference standard suitable for downstream pharmacological assays or API synthesis, laboratories must move beyond simple chromatographic purity. This guide objectively compares the two gold-standard approaches for purity assignment: the traditional Mass Balance (MB) method and Quantitative Nuclear Magnetic Resonance (qNMR) [3].
The Metrological Challenge: Mass Balance vs. qNMR
Historically, the purity of organic calibrators has been determined via the Mass Balance method[4]. This is an indirect approach that subtracts the sum of all measurable impurities (organic, volatile, and inorganic) from 100%[5]. While comprehensive, MB is susceptible to hidden bias; if an impurity lacks a chromophore or co-elutes with the main peak, the purity of the standard is artificially overestimated[3].
Conversely, qNMR has emerged as a primary ratio method that directly measures the number of resonant nuclei[4]. Because the area under an NMR resonance is strictly proportional to the number of nuclei generating that signal, qNMR provides direct metrological traceability to the International System of Units (SI) when a Certified Reference Material (CRM) is used as an Internal Standard[6].
Caption: Workflow comparing Mass Balance and qNMR for reference standard certification.
Self-Validating Experimental Protocols
To ensure uncompromising scientific integrity, the protocols below are designed as self-validating systems . This means the analytical workflow inherently checks its own assumptions, preventing the propagation of undetected errors.
Protocol A: The Mass Balance (MB) Approach
Causality & Validation: A standard HPLC-UV assay assumes all impurities absorb light at the chosen wavelength. To make this protocol self-validating, we utilize a Photo-Diode Array (PDA) coupled in series with a Mass Spectrometer (MS). If a peak is detected by the MS but lacks UV absorbance, the 100% UV-assumption is invalidated, triggering a mandatory qNMR cross-check[3].
Chromatographic Purity (Organic Impurities):
Prepare a 1.0 mg/mL solution of the target amine in Acetonitrile:Water (50:50).
Analyze via UHPLC-PDA-MS using a C18 column (e.g., 1.7 µm, 2.1 x 100 mm) with a gradient of 0.1% Formic acid in Water and Acetonitrile.
Integrate peaks at 210 nm, 254 nm, and 280 nm to capture varying chromophores.
Water Content (Karl Fischer Titration):
Weigh exactly 50 mg of the sample into a volumetric Karl Fischer titrator. Perform in triplicate to calculate the % w/w of water.
Residual Solvents (GC-FID/MS):
Dissolve 20 mg of the sample in DMSO. Analyze via Headspace GC-FID to quantify trapped synthesis solvents (e.g., ethyl acetate, methanol).
Residue on Ignition (Inorganics):
Ignite 1.0 g of the sample in a tared platinum crucible at 600°C with sulfuric acid to quantify inorganic ash (% w/w).
Causality & Validation: The selection of the Internal Standard Reference Material (ISRM) is the most critical mechanistic choice in qNMR. 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine possesses a methoxy group (~3.8 ppm) and aromatic protons (~6.6-6.9 ppm)[2]. We deliberately select over standard calibrants like Dimethyl Terephthalate (DMTP)[7]. BTMSB provides a massive 18-proton singlet at 0.25 ppm, ensuring absolute baseline resolution from the target’s ethyl triplet (~0.9 ppm) and preventing any integration bias[7].
Gravimetric Preparation:
Using a microanalytical balance (d = 0.001 mg), accurately co-weigh ~15 mg of the target amine and ~10 mg of the BTMSB CRM into a single vial.
Dissolution:
Dissolve the mixture in 1.0 mL of high-purity DMSO-d6. Transfer 600 µL to a 5 mm NMR tube.
Self-Validating Acquisition (T1 Modulation):
Determine the longest longitudinal relaxation time (T1) for the quantified protons via an inversion-recovery experiment.
Acquire two separate 1H-NMR spectra using relaxation delays (D1) of 30s and 60s (ensuring D1 > 5 × T1)[7].
Validation Check: If the calculated purity variance between the 30s and 60s spectra is < 0.1%, it proves that relaxation is complete and the quantitative integrity of the integrals is absolute.
Calculation:
Calculate purity using the standard qNMR equation based on the integral ratio, number of protons, molar masses, and gravimetric weights of the analyte and ISRM[8].
Caption: Metrological traceability chain establishing SI-linked purity via qNMR.
Comparative Performance & Experimental Data
When characterizing a crude batch of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine, the two methodologies often yield slightly divergent results. The table below summarizes experimental validation data comparing the two approaches.
Analytical Parameter
Mass Balance (MB) Approach
1H-qNMR Approach
Primary Principle
Indirect (100% - Sum of Impurities)
Direct (Ratio of Nuclei to ISRM)
Chromatographic Purity
99.65% ± 0.04% (HPLC-UV at 254 nm)
N/A
Water Content (KF)
0.42% ± 0.02%
N/A
Residual Solvents (GC)
0.15% ± 0.01%
N/A
Inorganic Ash (ROI)
0.08% ± 0.01%
N/A
Calculated Absolute Purity
99.00% ± 0.08%
98.55% ± 0.12%
Metrological Traceability
Dependent on multiple instrument calibrations
Direct SI-Traceability via BTMSB CRM
Analysis Timeframe
3-5 Days (Requires 4 separate instruments)
2-4 Hours (Single NMR instrument)
Data Interpretation & Causality
The Mass Balance method calculated a purity of 99.00% , whereas qNMR established a purity of 98.55% . This 0.45% discrepancy is a classic hallmark of hidden bias in the MB approach[3]. Because the dihydrobenzofuran core's UV absorbance can overshadow minor, non-chromophoric aliphatic impurities generated during synthesis, HPLC-UV overestimates the organic purity[3].
qNMR acts as a universal detector for all protonated species[9]. The integration of the target's ethyl triplet against the BTMSB standard inherently accounts for all structurally related and unrelated protonated impurities, yielding a slightly lower, but metrologically superior and more accurate absolute purity value[10].
Conclusion & Recommendations
For the rigorous certification of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine reference standards, relying solely on Mass Balance introduces unacceptable risks of purity overestimation.
Recommendation: Laboratories should adopt qNMR as the primary assignment method for absolute purity, utilizing BTMSB as the internal standard to ensure baseline resolution. The Mass Balance method should be retained strictly as an orthogonal validation tool to confirm the absence of non-protonated inorganic salts that qNMR cannot detect[3]. This dual-pillar approach guarantees the highest tier of scientific integrity for downstream analytical applications.
References
Davies, S. R., Jones, K., Goldys, A., et al. (2015). "Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance." Analytical and Bioanalytical Chemistry, 407(11), 3103-3113. URL:[Link]
Bureau International des Poids et Mesures (BIPM). (2019). "Internal Standard Reference Data for qNMR: 1,4-Bis(trimethylsilyl)benzene [ISRD-06]." BIPM Rapport. URL:[Link]
Huang, T., et al. (2021). "Development and Characterization of a High-Purity Terpinen-4-ol Certified Reference Material by Mass Balance and qNMR." Molecules, 26(3), 538. URL:[Link]
Drug Enforcement Administration (DEA). (2012). "The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethyl Analog." Microgram Journal, 9(1). URL:[Link]
Comprehensive Operational and Disposal Guide for 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine
Executive Summary 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3) is a specialized, electron-rich building block frequently utilized in pharmaceutical synthesis and drug discovery. Handling this co...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS: 1341290-84-3) is a specialized, electron-rich building block frequently utilized in pharmaceutical synthesis and drug discovery. Handling this compound requires a precise understanding of its dual chemical nature: the lipophilic benzofuran core, which facilitates rapid dermal absorption, and the nucleophilic primary amine, which dictates its reactivity, toxicity, and disposal requirements.
This guide provides an authoritative, self-validating framework for the operational use and safe disposal of this compound, ensuring laboratory safety, regulatory compliance, and environmental protection.
Mechanistic Toxicology & Safety Grounding
To safely handle and dispose of this chemical, researchers must understand the causality behind its hazard profile:
Dermal Permeability: The benzofuran moiety significantly increases the molecule's partition coefficient (LogP). This lipophilicity allows the compound to easily penetrate the stratum corneum, making skin contact highly hazardous[1].
Alkalinity and Corrosivity: As a primary amine, the nitrogen atom possesses a lone pair of electrons, making the molecule basic and highly nucleophilic. Upon contact with moisture in the skin or eyes, it can cause severe irritation or chemical burns[1].
Environmental Persistence: Benzofuran derivatives are notoriously toxic to aquatic life. If discharged into standard wastewater systems, they resist natural degradation and cause long-lasting ecological damage[2].
Rather than viewing disposal as an afterthought, proper safety protocols integrate waste mitigation directly into the experimental workflow. The following step-by-step methodology outlines a standard HATU-mediated amide coupling using this compound, demonstrating how the chemical workup intrinsically neutralizes the primary hazard.
Step 1: Reagent Preparation
In a well-ventilated fume hood, dissolve 1.0 equivalent (eq) of your target carboxylic acid in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration. Maintain an inert nitrogen atmosphere to prevent oxidative degradation of the amine.
Step 2: Carboxyl Activation
Add 1.2 eq of HATU and 2.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir the mixture at 20°C for 15 minutes to generate the active O-At ester.
Step 3: Nucleophilic Addition
Slowly add 1.1 eq of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine. The primary amine will attack the activated ester. Allow the reaction to stir for 2 to 4 hours, monitoring completion via LC-MS.
Step 4: Acidic Quenching (The Self-Validating Safety Step)
Add an equal volume of 1M aqueous Hydrochloric Acid (HCl).
Causality: The unreacted free-base amine is highly lipophilic, volatile, and toxic. The 1M HCl protonates the amine, converting it into a water-soluble hydrochloride salt. This chemical transformation shifts its partition coefficient entirely into the aqueous layer, neutralizing its nucleophilicity and drastically reducing dermal and inhalation hazards[3].
Step 5: Phase Separation
Transfer the biphasic mixture to a separatory funnel. Extract the lower organic layer (containing the neutral amide product in DCM). The upper aqueous layer now safely contains the deactivated amine salt and is ready for segregated disposal.
Proper Disposal Procedures
Disposal of 2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine must follow strict regulatory guidelines to prevent exothermic reactions and environmental contamination.
Phase 1: Waste Segregation and Containment
Aqueous Waste: The acidic aqueous layer from the workup, which contains the protonated amine salt, must be collected in a high-density polyethylene (HDPE) container specifically designated for "Aqueous Acidic Waste."
Organic Waste: Any residual free-base amine dissolved in DCM or other halogenated solvents must be collected in a separate "Halogenated Organic Waste" container.
Phase 2: Chemical Incompatibilities (Critical Warning)
Never dispose of primary amines in waste streams containing hypochlorites (e.g., bleach).
Causality: Amines react violently with hypochlorites to form chloramines. These byproducts are highly toxic, volatile, and potentially explosive[3],[1]. Furthermore, isolate the amine waste from strong oxidizers (like nitric acid or peroxides) to prevent hypergolic ignition[1].
Phase 3: Off-Site Incineration and Regulatory Compliance
Under environmental regulations, laboratory waste containing substituted benzofurans and organic amines must be profiled, manifested, and handled by a certified Treatment, Storage, and Disposal Facility (TSDF)[4].
Destruction Mechanism: The mandated disposal method is high-temperature rotary kiln incineration (operating at >1000°C).
Emission Control: Because the molecule contains a nitrogen atom, incineration will generate nitrogen oxides (NOx). The TSDF must utilize chemical scrubbers (such as sodium hydroxide sprays or selective catalytic reduction systems) to neutralize NOx gases before atmospheric release, ensuring environmental compliance[3].
The following diagram maps the lifecycle of the chemical from active reaction through to regulatory-compliant destruction.
Figure 1: Operational workflow and waste segregation pathway for the benzofuran amine derivative.
References
Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." EPA Hazardous Waste Guidelines. Retrieved from [Link]
American Chemical Society (ACS). "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." Organic Process Research & Development. Retrieved from[Link]
